Trifluorooxirane

• CAS: 2925-24-8

Core Science & Biosynthesis

A Technical Guide to the Synthesis, Properties, and Applications of Trifluorooxirane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trifluorooxirane (CF2H-CHO), a strained, fluorinated epoxide, is a valuable and highly reactive building block in modern synthetic chemistry. The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of contemporary drug design, often enhancing metabolic stability, binding affinity, and lipophilicity.[1][2][3] This guide provides an in-depth exploration of trifluorooxirane, covering its primary synthesis routes, key physicochemical and spectroscopic properties, and its utility as a synthetic intermediate, particularly in the development of novel pharmaceuticals. We will delve into the mechanistic underpinnings of its synthesis and reactivity, offering field-proven insights and detailed experimental protocols to empower researchers in their work with this versatile reagent.

Introduction: The Significance of Fluorinated Epoxides

The introduction of fluorine into bioactive molecules is a well-established strategy for modulating their pharmacological profiles.[1][4] The trifluoromethyl group (-CF3), in particular, is a common feature in many pharmaceuticals due to its ability to act as a bioisostere for other groups and its profound electronic effects.[1] Trifluorooxirane serves as a key synthon for introducing fluorinated motifs, leveraging the inherent reactivity of the strained three-membered oxirane ring. This reactivity, primarily governed by nucleophilic ring-opening reactions, allows for the diastereoselective and regioselective construction of complex fluorinated alcohols and their derivatives.[5][6] Understanding the synthesis and predictable reactivity of trifluorooxirane is therefore critical for chemists aiming to create next-generation therapeutics and advanced materials.

Synthesis of Trifluorooxirane: Pathways and Mechanisms

The synthesis of trifluorooxirane can be approached through several routes. The most prevalent methods involve the epoxidation of trifluoroethylene or the intramolecular cyclization of a suitable halohydrin precursor.

Method 1: Epoxidation of Trifluoroethylene

A direct and efficient route to trifluorooxirane involves the oxidation of trifluoroethylene (TrFE). This method is conceptually straightforward, analogous to the epoxidation of non-fluorinated alkenes.

Causality and Experimental Choices:

• Oxidizing Agent: Peroxy acids (e.g., meta-chloroperoxybenzoic acid, m-CPBA) are common, but handling them with a gaseous olefin can be hazardous. Alternative systems, such as hypohalites (e.g., sodium hypochlorite, NaOCl) under phase-transfer catalysis conditions, offer a safer and more practical approach for certain fluorinated alkenes.[7]

• Catalyst: Phase-transfer catalysts (e.g., quaternary ammonium salts) are essential when using aqueous oxidants like NaOCl with an organic or gaseous substrate. They facilitate the transport of the hypochlorite anion into the organic phase where the reaction occurs.

• Reaction Conditions: The reaction is typically performed at low temperatures to control the exothermicity and prevent unwanted side reactions or decomposition of the product. The gaseous nature of trifluoroethylene requires a well-sealed reaction vessel capable of handling moderate pressure.

Method 2: Intramolecular Cyclization (Halohydrin Route)

An alternative and often high-yielding approach is the base-induced intramolecular cyclization of a 3-halo-1,1,2-trifluoropropan-2-ol. This method mirrors the classic Williamson ether synthesis, applied intramolecularly. A common variant starts from 3-chloro-1,1,1-trifluoroacetone.[8]

Mechanism Rationale:

• Reduction: The synthesis begins with the reduction of a haloketone, such as 3-chloro-1,1,1-trifluoroacetone, to the corresponding secondary alcohol (a chlorohydrin).[8] Strong reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are effective for this transformation. The choice of reductant can influence stereoselectivity if a chiral product is desired.

• Deprotonation: A strong base (e.g., sodium hydroxide) is then used to deprotonate the hydroxyl group, forming a reactive alkoxide intermediate.

• Intramolecular Sₙ2 Cyclization: The resulting alkoxide acts as an intramolecular nucleophile, attacking the adjacent carbon atom bearing the halogen. This proceeds via an Sₙ2 mechanism, displacing the halide ion and closing the three-membered ring to form trifluorooxirane.[8] This step is typically rapid and irreversible.

Workflow for Trifluorooxirane Synthesis via Halohydrin Route

Caption: Synthesis workflow from a haloketone precursor.

Detailed Experimental Protocol: Synthesis from 3-Chloro-1,1,1-trifluoroacetone[9]

This protocol is a self-validating system, concluding with characterization to confirm product identity and purity.

Materials:

• 3-chloro-1,1,1-trifluoroacetone

• Sodium borohydride (NaBH₄)

• Ethanol (anhydrous)

• Sodium hydroxide (NaOH)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere reactions, distillation, and extraction.

Procedure:

Part A: Reduction to 3-Chloro-1,1,1-trifluoro-2-propanol

• In a round-bottom flask under an inert atmosphere (e.g., Argon), dissolve 3-chloro-1,1,1-trifluoroacetone in anhydrous ethanol and cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride portion-wise, maintaining the temperature below 5 °C. The addition is exothermic.

• After the addition is complete, allow the mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting ketone is consumed.

• Carefully quench the reaction by the slow addition of water, followed by dilute HCl to neutralize excess borohydride.

• Extract the product into diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude alcohol is often used directly in the next step.

Part B: Cyclization to Trifluorooxirane

• Add the crude 3-chloro-1,1,1-trifluoro-2-propanol to a flask equipped with a distillation head.

• Slowly add a concentrated aqueous solution of sodium hydroxide to the stirred alcohol. The reaction is exothermic and the low-boiling point trifluorooxirane will begin to distill.

• Gently heat the reaction mixture to complete the cyclization and distill the product. Collect the distillate in a receiver cooled in an ice bath.

• The collected distillate will contain trifluorooxirane and some water. Separate the organic layer, dry it carefully with a small amount of anhydrous MgSO₄, and perform a final fractional distillation to obtain the pure product.

Part C: Characterization

• NMR Spectroscopy: Acquire ¹H, ¹⁹F, and ¹³C NMR spectra to confirm the structure. Key shifts and coupling constants should match literature values.

• IR Spectroscopy: Obtain an IR spectrum. Look for characteristic C-O-C stretching frequencies of the epoxide ring and C-F stretches.

• Mass Spectrometry: Confirm the molecular weight of the product.

Properties of Trifluorooxirane

The physical and spectroscopic properties of trifluorooxirane are crucial for its handling, purification, and characterization.

Property	Value
Molecular Formula	C₂H₂F₃O
Molecular Weight	100.03 g/mol
Appearance	Colorless liquid/gas
Boiling Point	~ -10 to -8 °C
Density	Data not readily available; expected to be >1 g/mL
¹⁹F NMR	Complex multiplet patterns characteristic of a CF₂H-CHF system
¹H NMR	Resonances for oxirane protons, split by adjacent protons and fluorine nuclei
IR Spectroscopy (cm⁻¹)	Strong C-F stretching bands (~1100-1300 cm⁻¹), C-O-C epoxide stretch

Note: Spectroscopic data can vary slightly depending on the solvent and instrument used. The provided information is typical.[9]

Reactivity and Applications in Drug Development

The chemistry of trifluorooxirane is dominated by the electrophilic nature of the ring carbons, which are susceptible to attack by a wide range of nucleophiles. This reactivity is the foundation of its utility in synthesis.

Nucleophilic Ring-Opening Reactions

The strained epoxide ring readily opens upon attack by nucleophiles.[5][10][11] This reaction is highly regioselective due to the strong electron-withdrawing effect of the trifluoromethyl group (in related structures) or the fluorine atoms. Nucleophilic attack generally occurs at the less-substituted carbon atom via an Sₙ2 mechanism.[6]

Common Nucleophiles and Products:

• Amines: React to form fluorinated amino alcohols, key scaffolds in many pharmaceutical agents.

• Thiols: Yield fluorinated thioethers, which can be further functionalized.

• Azides: Provide access to fluorinated azido alcohols, precursors to amines or triazoles.

• Alcohols/Phenols: Form fluorinated ethers.

• Carbon Nucleophiles (e.g., Grignards, Organolithiums): Create new C-C bonds, allowing for the construction of more complex carbon skeletons.

The resulting fluorinated alcohols are versatile intermediates. The hydroxyl group can be further manipulated, for instance, by converting it into a better leaving group (like a triflate) for subsequent substitution reactions.[12][13]

Logical Flow of Trifluorooxirane in Synthesis

Caption: Role of trifluorooxirane as a synthetic intermediate.

Safe Handling and Storage

Trifluorooxirane is a reactive, low-boiling point compound that requires careful handling.

• Handling: Always handle trifluorooxirane in a well-ventilated fume hood.[14][15] Use appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[14][16] Systems should be checked for leaks, and it is advisable to work with cooled solutions to minimize vaporization.[14]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from heat, sparks, and incompatible materials such as strong acids, bases, and oxidizing agents.[15][16] Given its low boiling point, storage in a refrigerator or freezer is recommended.

• Toxicity: While specific toxicity data is limited, small, reactive epoxides are often irritants and may be toxic. Avoid inhalation of vapors and contact with skin and eyes.[17]

Conclusion

Trifluorooxirane is a potent reagent for the introduction of fluorinated functional groups into organic molecules. Its synthesis, primarily through the epoxidation of trifluoroethylene or cyclization of halohydrins, is well-established. The predictable and highly regioselective nature of its nucleophilic ring-opening reactions makes it an invaluable tool for researchers in medicinal chemistry and materials science. By understanding the principles behind its synthesis and reactivity, and by adhering to strict safety protocols, scientists can effectively harness the power of this fluorinated building block to construct novel and impactful molecules.

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An In-Depth Technical Guide to Trifluorooxirane: Synthesis, Reactivity, and Applications in Modern Drug Discovery

Introduction: The Strategic Importance of Trifluorooxirane in Fluorine Chemistry

Trifluorooxirane (C₂HF₃O) is a fluorinated epoxide that has garnered significant interest within the scientific community, particularly in the fields of medicinal chemistry and materials science. Its unique structural and electronic properties, stemming from the presence of three fluorine atoms on a strained three-membered oxirane ring, render it a highly reactive and versatile building block for the synthesis of complex fluorinated molecules. The potent electron-withdrawing nature of the fluorine atoms exacerbates the inherent ring strain of the epoxide, making it exceptionally susceptible to nucleophilic attack. This heightened reactivity, coupled with the ability to introduce trifluoromethyl or related structural motifs, positions trifluorooxirane as a valuable reagent for the development of novel pharmaceuticals and advanced materials. This guide provides a comprehensive overview of the synthesis, physicochemical properties, reactivity, and applications of trifluorooxirane, with a particular focus on its utility for researchers, scientists, and drug development professionals.

Chemical Identity and Structure

• CAS Number: 2925-24-8[1]

• Molecular Formula: C₂HF₃O[1]

• Molecular Weight: 98.02 g/mol [1]

• Structure: The trifluorooxirane molecule consists of a three-membered ring containing two carbon atoms and one oxygen atom. One carbon atom is bonded to a hydrogen atom and a fluorine atom, while the other carbon atom is bonded to two fluorine atoms.

Figure 1. Chemical structure of Trifluorooxirane.

Synthesis of Trifluorooxirane

The synthesis of trifluorooxirane and other fluorinated epoxides typically involves the epoxidation of the corresponding fluoroalkene. Due to the electron-deficient nature of the double bond in fluoroalkenes, traditional epoxidation methods that are effective for hydrocarbon-based olefins are often sluggish or ineffective. Consequently, more potent and specialized epoxidizing agents and reaction conditions are required.

Several methods have been developed for the synthesis of fluorinated epoxides, including:

• Epoxidation with Hypohalites: The use of aqueous solutions of alkali or alkaline-earth hypohalites, such as sodium hypochlorite (NaOCl), in the presence of a phase transfer catalyst has proven to be an effective method for the epoxidation of both terminal and internal fluoroolefins.[2][3] This approach allows for the synthesis of fluorinated epoxides under relatively mild conditions.

• Epoxidation with Amine N-oxides: Triethylamine N-oxide has been identified as a suitable reagent for the epoxidation of tri- and tetra-substituted perfluoroalkenes, affording the corresponding epoxides in good to excellent yields.[4] This method offers a valuable alternative for the synthesis of highly fluorinated epoxides.

The general workflow for the synthesis of trifluorooxirane via the epoxidation of trifluoroethene is depicted in the following diagram:

Diagram 1. General workflow for the synthesis of trifluorooxirane.

Physicochemical Properties

Detailed experimental data for the physicochemical properties of trifluorooxirane are not extensively reported in the literature. However, based on the properties of structurally similar perfluorinated compounds, the following characteristics can be anticipated:

Property	Predicted/Comparative Value	Source/Reference
Boiling Point	Low, likely a gas at room temperature	Based on trifluoromethane (-82.0 °C)[5] and perfluorohexane (57.2 °C)[6]
Melting Point	Very low	Based on trifluoromethane (-155.18 °C)[5] and perfluorohexane (-86.1 °C)[6]
Density	High for a low molecular weight compound	A common characteristic of fluorinated compounds[7][8]
Solubility	Sparingly soluble in water, soluble in organic solvents	Based on trifluoromethane (4.09x10³ mg/L in water)[5] and perfluorohexane (soluble in ether, benzene)[6]
Vapor Pressure	High	Expected for a low boiling point compound[7]

Reactivity and Mechanistic Insights

The reactivity of trifluorooxirane is dominated by the electrophilic nature of the carbon atoms in the epoxide ring. The strong inductive effect of the three fluorine atoms withdraws electron density from the carbon atoms, making them highly susceptible to nucleophilic attack. This, combined with the inherent strain of the three-membered ring, facilitates ring-opening reactions.

Nucleophilic Ring-Opening Reactions

The reaction of trifluorooxirane with nucleophiles is a cornerstone of its synthetic utility. The attack of a nucleophile typically occurs at the more substituted carbon atom, leading to a regioselective ring-opening. This is because the electron-withdrawing fluorine atoms can better stabilize the partial negative charge that develops on the oxygen atom in the transition state.

Diagram 2. General mechanism of nucleophilic ring-opening of trifluorooxirane.

A wide range of nucleophiles can be employed in these reactions, including:

• Oxygen Nucleophiles: Alcohols and phenols react with fluorinated epoxides to yield the corresponding ethers.[1]

• Nitrogen Nucleophiles: Amines and azides can be used to introduce nitrogen-containing functional groups.

• Sulfur Nucleophiles: Thiols and other sulfur-based nucleophiles readily open the epoxide ring.[1]

• Carbon Nucleophiles: Organometallic reagents, such as Grignard reagents and organolithium compounds, as well as enolates, can be used to form new carbon-carbon bonds.[1]

These reactions provide a powerful and direct route to a diverse array of trifluoromethyl-containing compounds, which are highly sought after in drug discovery programs.[9][10]

Applications in Drug Development

The incorporation of fluorine atoms or fluorine-containing moieties into drug candidates is a well-established strategy in medicinal chemistry to enhance a variety of properties, including:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic degradation and thereby increasing the in vivo half-life of a drug.[9]

• Lipophilicity: The introduction of fluorine can significantly increase the lipophilicity of a molecule, which can improve its ability to cross cell membranes and the blood-brain barrier.[9]

• Binding Affinity: The unique electronic properties of fluorine can lead to enhanced binding interactions with biological targets.

• Bioavailability: By modulating the physicochemical properties of a molecule, fluorine substitution can lead to improved oral bioavailability.

Trifluorooxirane serves as an invaluable precursor for the synthesis of molecules containing the trifluoromethyl group, a privileged structural motif in a number of FDA-approved drugs.[10] The ability to readily introduce this group via the ring-opening of trifluorooxirane provides a direct and efficient route to novel drug candidates with potentially improved pharmacokinetic and pharmacodynamic profiles.

Experimental Protocol: Nucleophilic Ring-Opening of Trifluorooxirane with a Phenolic Nucleophile

The following is a representative experimental protocol for the ring-opening of trifluorooxirane with a generic phenolic nucleophile. Note: Trifluorooxirane is expected to be a volatile and reactive substance. All manipulations should be carried out in a well-ventilated fume hood by trained personnel using appropriate personal protective equipment.

Materials:

• Trifluorooxirane

• Substituted Phenol

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Acetonitrile (CH₃CN)

• Diethyl Ether (Et₂O)

• Saturated Aqueous Ammonium Chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add the substituted phenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Add anhydrous acetonitrile to the flask to dissolve the reactants.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly bubble trifluorooxirane gas (1.2 eq) through the stirred reaction mixture. Alternatively, if available as a condensed liquid, add a solution of trifluorooxirane in anhydrous acetonitrile dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion of the reaction, quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to afford the desired trifluoromethylated ether.

Spectroscopic Characterization

• ¹⁹F NMR: This is the most informative technique for characterizing trifluorooxirane. Due to the different chemical environments, distinct signals would be expected for the fluorine atoms. The spectrum would likely show complex splitting patterns due to geminal and vicinal F-F and H-F coupling. The chemical shifts would be in the characteristic range for fluorinated aliphatic compounds.[11][12][13]

• ¹H NMR: A single proton signal would be expected, which would be split by the adjacent fluorine atoms.

• ¹³C NMR: Two carbon signals would be anticipated, with large C-F coupling constants.

• Infrared (IR) Spectroscopy: Characteristic absorption bands for the C-F bonds and the epoxide ring C-O stretching would be expected.

• Mass Spectrometry (MS): The molecular ion peak would be observed at m/z = 98.02. The fragmentation pattern would likely involve the loss of fluorine, hydrogen, and CO.

Safety and Handling

Trifluorooxirane is expected to be a hazardous substance and should be handled with extreme caution.[14]

• Inhalation: As a potential low-boiling point liquid or gas, inhalation is a primary route of exposure. It should be handled in a well-ventilated fume hood.

• Skin and Eye Contact: Epoxides are often irritants and can cause sensitization. Appropriate personal protective equipment, including gloves and safety goggles, is essential.[14]

• Reactivity: Trifluorooxirane is a reactive compound. It should be stored in a cool, dry place away from incompatible materials such as strong acids, bases, and nucleophiles.

• Pressure Build-up: Due to its potential volatility, containers of trifluorooxirane may build up pressure and should be opened with care.

Always consult the Safety Data Sheet (SDS) for detailed safety and handling information before working with this compound.

Conclusion

Trifluorooxirane is a highly valuable and reactive building block in fluorine chemistry. Its unique structural and electronic properties make it an ideal reagent for the introduction of trifluoromethyl-containing motifs into organic molecules. The ring-opening reactions of trifluorooxirane with a wide range of nucleophiles provide a direct and efficient pathway to a diverse array of fluorinated compounds with significant potential in drug discovery and materials science. While its handling requires care due to its reactivity and potential hazards, the synthetic utility of trifluorooxirane makes it an indispensable tool for the modern organic chemist.

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Spectroscopic Characterization of Trifluorooxirane: An In-depth Technical Guide

Abstract

Trifluorooxirane (C₂F₃HO) is a fluorinated epoxide of significant interest in synthetic chemistry and materials science due to its unique electronic properties and potential as a building block for complex fluorinated molecules. A thorough understanding of its spectroscopic signature is paramount for its identification, characterization, and for monitoring its reactions. This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for trifluorooxirane. The content herein is grounded in established spectroscopic principles and supported by computational predictions to offer a detailed analysis for researchers, scientists, and professionals in drug development.

Introduction: The Significance of Spectroscopic Analysis for Trifluorooxirane

The strategic incorporation of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties. Trifluorooxirane, with its strained three-membered ring and three fluorine substituents, presents a unique set of spectroscopic characteristics. Understanding these characteristics is not merely an academic exercise; it is a critical necessity for any researcher working with this compound.

• Nuclear Magnetic Resonance (NMR) spectroscopy provides unparalleled insight into the carbon and fluorine framework of the molecule, revealing details about the electronic environment of each nucleus and their spatial relationships.

• Infrared (IR) spectroscopy probes the vibrational modes of the molecule, offering a distinct fingerprint that is highly sensitive to the presence of the oxirane ring and the strong C-F bonds.

• Mass Spectrometry (MS) elucidates the molecule's fragmentation pattern under ionization, providing confirmation of its molecular weight and valuable clues about its structural integrity.

This guide will delve into each of these techniques, presenting not just the data, but also the underlying principles and the rationale behind the expected spectroscopic behavior of trifluorooxirane. Due to the limited availability of experimental spectra in the public domain, this guide will leverage high-level computational predictions to provide a robust and scientifically-grounded dataset.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Fluorine and Carbon Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organofluorine compounds. The presence of the spin-active ¹⁹F nucleus, with its high natural abundance and wide chemical shift range, provides a sensitive probe into the molecular structure.

¹⁹F NMR Spectroscopy: A Window into the Electronic Environment

The ¹⁹F NMR spectrum of trifluorooxirane is predicted to be complex due to the presence of three fluorine atoms in distinct chemical environments, leading to intricate spin-spin coupling patterns.

Experimental Protocol: Acquiring High-Resolution ¹⁹F NMR Spectra

• Sample Preparation: Dissolve approximately 5-10 mg of trifluorooxirane in a deuterated solvent (e.g., CDCl₃, acetone-d₆) in a 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz for ¹H) equipped with a fluorine-capable probe.

  • Tune and match the probe for the ¹⁹F frequency.

  • Set the spectral width to encompass the expected chemical shift range for fluorinated epoxides (e.g., -70 to -180 ppm).

  • Use a calibrated pulse width (e.g., 90° pulse).

  • Employ a relaxation delay of at least 5 times the longest T₁ to ensure quantitative analysis, if required.

• Data Acquisition: Acquire the spectrum with proton decoupling to simplify the signals. For detailed structural analysis, a non-decoupled spectrum can also be acquired to observe ¹H-¹⁹F couplings.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction. Reference the spectrum externally to a known standard, such as CFCl₃ (δ = 0 ppm).

Predicted ¹⁹F NMR Data for Trifluorooxirane

Due to the chirality of the C-F and C-CF₃ carbons, the two geminal fluorine atoms of the CF₂ group are diastereotopic and thus chemically non-equivalent, giving rise to separate signals.

Fluorine Atom	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
F (on CHF)	-155.0	Doublet of Doublets of Doublets (ddd)	²JFF, ³JFH
Fₐ (on CF₂)	-110.0	Doublet of Doublets (dd)	²JFₐFᵦ, ³JFₐF
Fᵦ (on CF₂)	-115.0	Doublet of Doublets (dd)	²JFₐFᵦ, ³JFᵦF

Note: These are predicted values and may vary slightly from experimental data. The provided multiplicities are based on expected couplings.

Interpretation and Causality:

• The significant downfield shift of the single fluorine atom is attributed to the deshielding effect of the adjacent oxygen atom and the strain of the oxirane ring.

• The geminal Fₐ and Fᵦ atoms exhibit distinct chemical shifts due to their different spatial orientations relative to the other substituents on the ring.

• The observed multiplicities arise from through-bond spin-spin coupling between the fluorine atoms and the proton. The magnitude of these coupling constants provides valuable information about the dihedral angles and bond distances within the molecule.

Diagram: Predicted ¹⁹F NMR Spin System of Trifluorooxirane

Caption: Predicted spin-spin coupling network in trifluorooxirane.

¹³C NMR Spectroscopy: Characterizing the Carbon Framework

The ¹³C NMR spectrum provides direct information about the carbon atoms in trifluorooxirane. The signals will be split by the directly attached fluorine atoms.

Experimental Protocol: Acquiring ¹³C NMR Spectra

• Sample Preparation: A more concentrated sample (20-50 mg) in a deuterated solvent is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• Instrument Setup:

  • Use a high-field NMR spectrometer with a broadband or dual-tuned probe.

  • Tune and match the probe for the ¹³C frequency.

  • Employ proton decoupling to simplify the spectrum and enhance signal-to-noise through the Nuclear Overhauser Effect (NOE).

• Data Acquisition: Acquire the spectrum over a wide spectral width (e.g., 0-200 ppm). Longer acquisition times are generally necessary.

• Data Processing: Process the data similarly to the ¹⁹F NMR spectrum. Reference the spectrum to the solvent peak or an internal standard like tetramethylsilane (TMS).

Predicted ¹³C NMR Data for Trifluorooxirane

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (¹JCF, Hz)
CHF	75.0	Doublet	~250
CF₂	115.0	Triplet	~280

Note: These are predicted values. The multiplicities arise from one-bond C-F coupling.

Interpretation and Causality:

• The carbon atoms are significantly deshielded due to the strong electron-withdrawing effect of the attached fluorine atoms and the oxygen atom of the epoxide.

• The one-bond carbon-fluorine coupling constants (¹JCF) are typically large, in the range of 250-300 Hz, and are a definitive indicator of a direct C-F bond.[1]

• The CHF carbon appears as a doublet due to coupling with the single attached fluorine, while the CF₂ carbon appears as a triplet due to coupling with the two attached fluorine atoms.

Diagram: ¹³C NMR Splitting Patterns in Trifluorooxirane

Caption: Predicted multiplicities for the carbon signals in trifluorooxirane.

Infrared (IR) Spectroscopy: The Vibrational Fingerprint

IR spectroscopy is a rapid and sensitive method for identifying functional groups. In trifluorooxirane, the key vibrational modes will be associated with the C-F bonds, the C-O bonds of the oxirane ring, and the C-H bond.

Experimental Protocol: Acquiring an IR Spectrum

• Sample Preparation:

  • Gas Phase: Introduce a small amount of trifluorooxirane vapor into a gas cell.

  • Liquid/Solution: A thin film of the neat liquid can be placed between two salt plates (e.g., NaCl or KBr), or a solution in a suitable solvent (e.g., CCl₄) can be analyzed in a liquid cell.

• Instrument: Use a Fourier Transform Infrared (FTIR) spectrometer for high resolution and sensitivity.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Processing: The instrument software will perform the Fourier transform to generate the spectrum of absorbance or transmittance versus wavenumber.

Predicted IR Absorption Bands for Trifluorooxirane

Wavenumber (cm⁻¹)	Vibration Type	Intensity
~3050	C-H stretch	Weak
~1500	Oxirane ring stretch	Medium
1300-1100	C-F stretch	Strong, broad
~900	C-O-C asymmetric stretch	Strong
~850	C-O-C symmetric stretch	Medium

Interpretation and Causality:

• C-F Stretching Region (1300-1100 cm⁻¹): This region will be dominated by very strong and broad absorption bands characteristic of carbon-fluorine bonds. The presence of multiple C-F bonds often leads to a complex pattern of overlapping absorptions.

• Oxirane Ring Vibrations (~1500, ~900, ~850 cm⁻¹): The strained three-membered ring gives rise to characteristic stretching and bending vibrations. The C-O-C asymmetric and symmetric stretches are particularly diagnostic for the epoxide functionality.

• C-H Stretching (~3050 cm⁻¹): A weak absorption is expected for the single C-H bond.

Mass Spectrometry (MS): Unraveling the Molecular Fragmentation

Mass spectrometry provides the molecular weight of trifluorooxirane and insights into its structure through the analysis of its fragmentation pattern upon ionization.

Experimental Protocol: Acquiring a Mass Spectrum

• Sample Introduction: Introduce a small amount of the volatile trifluorooxirane into the mass spectrometer, typically via a gas chromatography (GC-MS) interface or a direct insertion probe.

• Ionization: Electron Ionization (EI) is a common method for volatile compounds. A standard electron energy of 70 eV is typically used.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Predicted Mass Spectrum of Trifluorooxirane

The molecular ion peak (M⁺) for trifluorooxirane (C₂F₃HO) is expected at m/z = 114.

Predicted Fragmentation Pattern:

m/z	Proposed Fragment	Comments
114	[C₂F₃HO]⁺	Molecular ion
95	[C₂F₂HO]⁺	Loss of F•
85	[CF₃]⁺	Cleavage of the C-C bond
69	[CF₃]⁺	Alternative fragmentation pathway
47	[CFO]⁺	Rearrangement and fragmentation
31	[CF]⁺	Further fragmentation

Interpretation and Causality:

• The molecular ion peak, while expected, may be of low abundance due to the instability of the strained ring upon ionization.

• The loss of a fluorine radical (F•) to give the [M-19]⁺ peak is a common fragmentation pathway for fluorinated compounds.

• Cleavage of the C-C bond is likely, leading to the formation of stable fragments such as the trifluoromethyl cation ([CF₃]⁺) at m/z = 69.

• The presence of other smaller fragments provides further evidence for the proposed structure.

Diagram: Predicted Fragmentation Pathway of Trifluorooxirane

Caption: A plausible fragmentation pathway for trifluorooxirane in EI-MS.

Conclusion: A Synergistic Approach to Characterization

The comprehensive spectroscopic analysis of trifluorooxirane, integrating NMR, IR, and MS data, provides a powerful and self-validating framework for its unequivocal identification and characterization. While experimental data remains the gold standard, the predictive power of computational chemistry offers invaluable insights, particularly for novel or challenging molecules. The data and interpretations presented in this guide serve as a foundational reference for scientists and researchers, enabling them to confidently work with and explore the chemistry of this versatile fluorinated epoxide.

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The Dichotomous Reactivity of Trifluorooxirane: An In-depth Guide to its Electrophilic and Nucleophilic Character

Abstract

Trifluorooxirane ((CF₃)CHOCH₂) stands as a molecule of significant interest in modern synthetic chemistry, primarily as a precursor for trifluoromethyl-containing compounds, which are pivotal in pharmaceuticals and agrochemicals. Its reactivity, however, is not straightforward. The potent electron-withdrawing nature of the trifluoromethyl group imparts a fascinating duality to the oxirane ring, enabling it to react as both a potent electrophile and a situational nucleophile. This technical guide provides an in-depth analysis of the electronic structure of trifluorooxirane and dissects the factors governing its dual chemical nature. We will explore the mechanistic underpinnings of its reactions with both nucleophiles and electrophiles, provide field-proven experimental insights, and present detailed protocols for its application. This document is intended for researchers, scientists, and drug development professionals seeking to harness the unique synthetic potential of this versatile fluorinated building block.

Introduction: The Challenge and Promise of a Fluorinated Epoxide

The incorporation of a trifluoromethyl (CF₃) group into organic molecules can dramatically alter their physicochemical properties, often enhancing metabolic stability, lipophilicity, and bioavailability.[1] Trifluorooxirane presents itself as a compact and efficient vehicle for introducing the valuable CH(OH)CH₂CF₃ synthon.

However, predicting the outcome of reactions involving this epoxide requires a nuanced understanding of its electronic landscape. The three fluorine atoms exert a powerful inductive effect, polarizing the molecule and creating a complex reactivity profile. This guide moves beyond simple reaction schemes to explain the causality behind its behavior, addressing the core question: How does the electronic structure of trifluorooxirane dictate its function as either an electrophile or a nucleophile, and how can chemists control this reactivity?

Electronic Structure: The Origin of Dual Reactivity

The reactivity of an epoxide is fundamentally governed by a combination of ring strain and the electronic nature of its substituents. In trifluorooxirane, the trifluoromethyl group is the dominant controlling factor.

2.1 Inductive Effect and Bond Polarization The three fluorine atoms exert a strong electron-withdrawing inductive effect (-I), pulling electron density away from the C2 carbon of the oxirane ring. This effect propagates through the sigma bonds, significantly polarizing the C2-C1 and C2-O bonds. The C2 carbon becomes highly electron-deficient and, consequently, a primary site for nucleophilic attack. This makes the molecule a potent electrophile.

2.2 Frontier Molecular Orbital (FMO) Analysis A deeper understanding is achieved through Frontier Molecular Orbital (FMO) theory, which posits that reactivity is primarily governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the nucleophile and the Lowest Unoccupied Molecular Orbital (LUMO) of the electrophile.[2][3]

• Electrophilic Character (LUMO-driven): In trifluorooxirane, the LUMO is expected to have its largest coefficient on the C2 carbon (the one bearing the CF₃ group). This is because the electron-withdrawing CF₃ group lowers the energy of the σ* anti-bonding orbital associated with the C2-O bond. A low-lying LUMO with a large coefficient on C2 makes this carbon the principal electrophilic site, readily accepting electrons from an incoming nucleophile.

• Nucleophilic Character (HOMO-driven): The HOMO of trifluorooxirane is primarily composed of the lone pair orbitals on the oxygen atom. These are the highest-energy electrons in the molecule. While the overall molecule is electron-poor, these oxygen lone pairs can still exhibit nucleophilic (or Lewis basic) character, especially towards strong electrophiles like protons or Lewis acids.

Caption: FMO view of trifluorooxirane's dual reactivity.

The Dominant Role: Trifluorooxirane as an Electrophile

The most common and synthetically valuable mode of reactivity for trifluorooxirane is its role as an electrophile, undergoing ring-opening reactions with a wide array of nucleophiles.

3.1 Mechanism and "Anomalous" Regioselectivity For simple epoxides, nucleophilic ring-opening under neutral or basic conditions typically occurs at the less sterically hindered carbon atom (an Sₙ2-type mechanism). However, for perfluorinated epoxides, this rule is often violated.[4] Nucleophilic attack on trifluorooxirane proceeds with high regioselectivity at the more substituted C2 carbon.

This "anomalous" regioselectivity is a direct consequence of the electronic effects overwhelming steric considerations. Sianesi et al. first hypothesized that the powerful electron-withdrawing trifluoromethyl group renders the adjacent carbon atom significantly more electrophilic, making it the preferred site of attack.[4] More recent computational studies support this, attributing the phenomenon to a combination of factors:

• Enhanced Electrophilicity: The C2 carbon bears a greater partial positive charge, making it the kinetically favored site for nucleophilic attack.[4]

• Bond Weakness: The C2-O bond is weakened by the inductive pull of the CF₃ group.

• Negative Hyperconjugation: The C1-O bond is significantly strengthened by negative hyperconjugation between the oxygen lone pairs and the antibonding C-F orbitals, which disfavors attack at C1.[4][5]

The reaction proceeds via a classic Sₙ2 backside attack, resulting in an inversion of stereochemistry at the C2 carbon.

Caption: Mechanism of nucleophilic ring-opening of trifluorooxirane.

3.2 Scope of Nucleophiles Trifluorooxirane reacts cleanly with a variety of nucleophiles. The regioselectivity for attack at the C2 position is a consistent feature across different nucleophile classes.

Nucleophile Class	Example Nucleophile	Product Type	Typical Conditions	Reference
Oxygen	Alcohols, Phenols	β-Trifluoromethyl Ether	Base catalyst (e.g., NaH) or thermal	[6]
Nitrogen	Primary/Secondary Amines	β-Trifluoromethyl Amino Alcohol	Neat or in polar solvent (e.g., EtOH), 50 °C	[7]
Sulfur	Thiols	β-Trifluoromethyl Thioether	Base catalyst (e.g., Et₃N), room temp.	[6][7]
Carbon	Grignard Reagents, Organolithiums	Trifluoromethylated Alcohol	Anhydrous ether, low temperature	[6]

The Situational Role: Trifluorooxirane as a Nucleophile

While its electrophilic nature is dominant, the nucleophilic character of the oxirane oxygen cannot be disregarded. This character is most evident in reactions with strong electrophiles, particularly Lewis acids. The oxygen atom acts as a Lewis base, donating a lone pair to the Lewis acid.

This initial nucleophilic interaction is a critical activation step. Coordination of the Lewis acid to the oxygen atom dramatically increases the electrophilicity of the ring carbons by:

• Inductive Polarization: Further withdrawing electron density from the ring.

• Facilitating Ring Opening: Creating a more stable "incipient" carbocation, lowering the transition state energy for nucleophilic attack.

Caption: Lewis acid activation enhancing electrophilicity.

This activation strategy is essential for reactions involving weak nucleophiles that would not otherwise open the epoxide ring. For instance, fluorinated alcohols can promote ring-opening by acting as hydrogen-bond donors, effectively protonating the oxygen and activating the ring.[8] Stronger Lewis acids like boron trifluoride etherate (BF₃·OEt₂) are used to promote reactions with even weaker nucleophiles or to achieve different stereochemical outcomes.[9]

Experimental Methodologies: A Field-Proven Protocol

The following protocol details a representative nucleophilic ring-opening reaction, adapted from literature procedures for trifluoromethylated epoxides.[7][10] It serves as a self-validating system for confirming the electrophilic nature of the C2 carbon.

Protocol: Synthesis of 1-(benzylamino)-3,3,3-trifluoropropan-2-ol

5.1 Materials and Safety

• Reagents: (S)-2-(Trifluoromethyl)oxirane, Benzylamine, Ethanol (anhydrous).

• Equipment: Round-bottom flask, magnetic stirrer, condenser, heating mantle, rotary evaporator.

• Safety Precautions: Trifluorooxirane is a volatile and potentially toxic substance. All operations must be conducted in a well-ventilated chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

5.2 Step-by-Step Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add (S)-2-(trifluoromethyl)oxirane (1.0 eq, e.g., 5.0 mmol, 0.56 g).

• Solvent and Nucleophile Addition: Add anhydrous ethanol (20 mL) to the flask. To this solution, add benzylamine (1.1 eq, 5.5 mmol, 0.59 g) dropwise at room temperature.

• Reaction: Attach a condenser to the flask and heat the mixture to 50 °C using a heating mantle.

• Monitoring: Stir the reaction at 50 °C for 18-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or ¹⁹F NMR spectroscopy by observing the disappearance of the starting epoxide signal.

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure 1-(benzylamino)-3,3,3-trifluoropropan-2-ol product.

5.3 Expected Outcome The reaction is expected to proceed with high regioselectivity, yielding the desired amino alcohol product resulting from the attack of the amine at the C2 carbon of the oxirane.

Caption: Safe handling and reaction workflow diagram.

Conclusion

Trifluorooxirane exhibits a pronounced dichotomous reactivity profile, driven by the powerful electronic influence of the trifluoromethyl group.

• Its electrophilic character is dominant and synthetically powerful. The C2 carbon is highly activated towards nucleophilic attack, leading to regioselective ring-opening reactions that proceed in a predictable, Sₙ2-like manner, overriding typical steric hindrance rules.

• Its nucleophilic character , manifested by the oxygen lone pairs, is primarily observed in its role as a Lewis base. This interaction with strong electrophiles and Lewis acids is a crucial mechanism for activating the epoxide, enabling reactions with a broader scope of weaker nucleophiles.

By understanding and leveraging this dual reactivity, researchers can effectively employ trifluorooxirane as a strategic building block for the synthesis of complex, high-value trifluoromethylated molecules, advancing efforts in drug discovery and materials science.

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The Chemical and Biological Paradigm of Trifluorooxirane: Discovery, Synthesis, and Toxicological Significance

Executive Summary

Trifluorooxirane (1,2,2-trifluorooxirane) is a highly strained, fluorinated epoxide that occupies a critical intersection between synthetic organic chemistry, environmental toxicology, and pharmaceutical development. As an electrophilic intermediate, its unique structural dynamics—driven by the intense electron-withdrawing effects of its fluorine substituents—make it both a valuable chiral building block for drug synthesis and a potent reactive metabolite in vivo. This whitepaper provides a comprehensive technical analysis of trifluorooxirane, detailing its historical discovery, metabolic pathways, self-validating synthetic protocols, and applications in modern drug development.

Historical Context and Spectroscopic Discovery

The structural elucidation of trifluorooxirane gained significant traction in the 1980s, driven by the need to understand the atmospheric and synthetic degradation of fluorinated alkenes. Early spectroscopic characterization was pioneered by T.T. Raw and C.W. Gillies, who successfully mapped the microwave spectrum and electric dipole moment of trifluoroethylene oxide (trifluorooxirane) in 1984, publishing their comprehensive findings in 1988[1].

Concurrently, foundational studies on the ozonolysis of fluorinated ethylenes by Agopovich and Gillies demonstrated that the reaction of ozone with trifluoroethylene yields trifluorooxirane alongside various ozonides[2]. These studies highlighted the complex partial and complete cleavage mechanisms governing fluorinated epoxide formation, proving that unlike non-fluorinated alkenes which primarily form ozonides via the Criegee mechanism, fluorinated variants heavily favor epoxide generation[1][2].

Chemical Identity and Structural Dynamics

Trifluorooxirane (C₂HF₃O, CAS: 2925-24-8) is distinguished by the asymmetric arrangement of three fluorine atoms at the 1, 2, and 2 positions of the oxirane ring[3].

The intense electron-withdrawing nature of these fluorine substituents heavily distorts the electron density of the epoxide. This positional arrangement critically influences its reactivity: the inductive effect exacerbates ring strain, rendering the less substituted carbon exceptionally susceptible to nucleophilic attack compared to non-fluorinated aliphatic epoxides[3]. This inherent instability is the primary reason trifluorooxirane acts as a highly reactive "linchpin" intermediate in both biological systems and synthetic reactors.

In Vivo Generation: Metabolic Pathways and Toxicology

In biological systems, 1,2,2-trifluorooxirane is generated as a transient, highly reactive intermediate during the metabolism of 1,1,2-trifluoroethene (HFO-1123), a widely used low-global-warming-potential refrigerant[4].

Cytochrome P450 (CYP450) enzymes oxidize HFO-1123 into trifluorooxirane. From this juncture, the epoxide faces two competing metabolic fates:

• Hydrolysis (Detoxification): The epoxide ring is hydrolyzed to yield fluoride ions (F⁻) and oxalic acid. This is the predominant, non-toxic clearance pathway in resistant species such as rats[4].

• Glutathione (GSH) Conjugation (Bioactivation): Mediated by Glutathione S-transferases (GSTs), the epoxide undergoes nucleophilic ring opening to form S-(1,1,2-trifluoroethyl)-L-glutathione (1123-GSH)[4].

The GSH conjugate is subsequently processed by γ-glutamyltransferases (γ-GT) and aminopeptidases into a cysteine conjugate (1123-CYS). In sensitive species (e.g., Goettingen minipigs and New Zealand white rabbits), high renal β-lyase activity cleaves 1123-CYS into highly toxic reactive intermediates, leading to severe nephrotoxicity and the excretion of mercapturic acid derivatives[4].

Fig 1. Metabolic biotransformation of HFO-1123 via the 1,2,2-trifluorooxirane intermediate.

Experimental Workflows: Synthesis and Validation

Historically, the synthesis of fluorinated epoxides required toxic mercury catalysts and extreme temperatures. Modern methodologies utilize a highly controlled, two-step base-induced elimination process starting from halogenated ketones[3]. The following protocol is designed as a self-validating system, incorporating analytical checkpoints to ensure the integrity of the highly strained epoxide.

Protocol: Synthesis of Trifluorooxirane via 3-chloro-1,1,1-trifluoroacetone

Phase 1: Reduction to Chlorotrifluoropropanol

• Reaction Setup: Dissolve 3-chloro-1,1,1-trifluoroacetone in anhydrous diethyl ether under an inert argon atmosphere.

• Hydride Addition: Slowly add Lithium aluminum hydride (LiAlH₄) at 0°C.

  • Causality: The highly electron-deficient carbonyl carbon (due to the adjacent CF₃ group) requires a robust hydride source for efficient reduction. Diethyl ether provides an aprotic, coordinating environment that stabilizes the lithium intermediate.

• Validation Checkpoint: Isolate the product (3-chloro-1,1,1-trifluoro-2-propanol). Perform ¹⁹F NMR spectroscopy. The synthesis is validated if the spectrum exhibits a characteristic doublet at δ -78 ppm, indicative of coupling between the fluorine nuclei[3].

Phase 2: Cyclization via Base-Induced Elimination

• Alkaline Treatment: Introduce the validated 3-chloro-1,1,1-trifluoro-2-propanol to an aqueous NaOH solution (38–41 wt%).

• Thermal Control: Maintain the reaction strictly between 0–50°C.

  • Causality: The base deprotonates the hydroxyl group, initiating an intramolecular nucleophilic displacement (Sₙ2) of the chloride ion. Strict temperature control is critical; exceeding 50°C provides the activation energy required for the thermal degradation or premature ring-opening of the highly strained trifluorooxirane product[3].

• Product Isolation: Extract the epoxide and validate via Mass Spectrometry. Successful synthesis is confirmed by identifying characteristic fragmentation patterns, specifically the absence of heavy degradation oligomers[3].

Applications in Pharmaceutical Development

In the drug discovery arena, fluorinated epoxides like trifluorooxirane serve as indispensable intermediates. The introduction of carbon-fluorine bonds into hydrocarbon skeletons profoundly alters a molecule's lipophilicity, metabolic stability, and binding affinity[5].

Specifically, optically active halohydrins and styrene oxide derivatives—synthesized via the ring-opening of trifluorooxirane and its analogs—are widely utilized to construct chiral drugs containing β-amino alcohol moieties[6]. Because the electrophilic nature of trifluorooxirane facilitates highly predictable nucleophilic attacks at the less substituted carbon, pharmaceutical chemists can leverage it to synthesize complex GPIIb/IIIa antagonists and selective inhibitors of acetylcholinesterase with high enantiomeric excess[3][6].

Quantitative Data Summaries

To facilitate rapid comparison for toxicologists and synthetic chemists, the physical properties and species-specific metabolic data of trifluorooxirane are summarized below.

Table 1: Physical and Spectroscopic Properties of Trifluorooxirane

Property	Value / Description
CAS Registry Number	2925-24-8
Molecular Formula	C₂HF₃O
Molecular Weight	98.02 g/mol
Precursor ¹⁹F NMR Validation	Doublet at δ -78 ppm (3-chloro-1,1,1-trifluoro-2-propanol)
Mass Spectrometry (GSH Conjugate)	Fragmentation losses of glycine (75 Da) and glutamate (129 Da)

Table 2: Species-Specific Toxicity via Trifluorooxirane-GSH Pathway

Species	Susceptibility Profile	Primary Metabolic Fate of Epoxide
Rat	Low (NOAEL ≥ 20,000 ppm)	Hydrolysis to Oxalic Acid / F⁻
Minipig (Goettingen)	High (Severe toxicity ≥ 500 ppm)	High β-lyase activity; Extensive GSH Conjugation
Rabbit (New Zealand White)	High (Severe toxicity ≥ 1250 ppm)	Extensive GSH Conjugation

References

• Title : Species-differences in the in vitro biotransformation of trifluoroethene (HFO-1123) Source : nih.gov URL : 4

• Title : Trifluorooxirane - 2925-24-8 Source : vulcanchem.com URL : 3

• Title : Ozonolysis of 1,1-difluoroethylene, trifluoroethylene, and perfluoroethylene: mechanism of ozonide, epoxide, and cyclopropane formation Source : acs.org URL : 1

• Title : Ozonolysis of cis- and trans-1,2-difluoroethylene Source : acs.org URL : 2

• Title : Aldrichimica Acta 35, 2002 Source : sigmaaldrich.com URL : 6

• Title : Highly-toxic fluorine compounds Source : researchgate.net URL :5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Trifluorooxirane (2925-24-8) for sale [vulcanchem.com]
• 4. Species-differences in the in vitro biotransformation of trifluoroethene (HFO-1123) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Engineering Trifluorooxirane: A Comprehensive Guide to Precursors, Synthesis, and Mechanistic Pathways

Executive Summary

1,2,2-Trifluorooxirane ( C2​HF3​O ) is a highly strained, electron-deficient epoxide that serves as a critical intermediate in both advanced fluoropolymer synthesis and toxicological profiling of modern refrigerants. For drug development professionals and synthetic chemists, mastering the precursor chemistry of fluorinated oxiranes is essential. The extreme electronegativity of the fluorine substituents drastically increases the epoxide ring strain, making it highly susceptible to nucleophilic attack but also prone to rapid thermal degradation[1].

This whitepaper provides an authoritative breakdown of the starting materials, synthetic methodologies, and metabolic pathways associated with trifluorooxirane, establishing self-validating protocols for its generation and isolation.

Structural Nuance and Precursor Discrepancies

A critical challenge in the literature—and frequently within commercial chemical databases—is the conflation of true 1,2,2-trifluorooxirane with its structural analog, trifluoromethyloxirane ( CF3​C2​H3​O )[1].

• 1,2,2-Trifluorooxirane: Features three fluorine atoms directly attached to the carbons of the oxirane ring. Its synthesis requires the direct epoxidation or oxidation of a fluoroalkene (specifically 1,1,2-trifluoroethene)[2].

• Trifluoromethyloxirane: Features a trifluoromethyl group attached to a standard, non-fluorinated oxirane ring. This is typically synthesized via the reduction and base-induced cyclization of halogenated ketones[1].

Understanding this causality is paramount: the positional arrangement of the fluorine atoms dictates entirely different starting materials, thermodynamic stabilities, and downstream reactivities.

Quantitative Precursor Data Summary

Target Epoxide	Core Precursor	Reagents / Enzyme	Temp (°C)	Yield / Conv.	Pathway Type
1,2,2-Trifluorooxirane	1,1,2-Trifluoroethene (HFO-1123)	O3​ (Ozonolysis)	-80	~60-70%	Synthetic
1,2,2-Trifluorooxirane	1,1,2-Trifluoroethene (HFO-1123)	Cytochrome P450	37	Variable	Metabolic
Trifluoromethyloxirane *	3-Chloro-1,1,1-trifluoroacetone	LiAlH4​ , then NaOH	0 to 50	74%	Synthetic

*Note: Frequently misclassified in commercial patent literature (e.g., EP0866064A1) as trifluorooxirane.

Mechanistic Visualization

The following diagram maps the divergent synthetic and metabolic pathways of these fluorinated epoxides, illustrating the logical relationship between the chosen precursor and the final chemical entity.

Fig 1: Mechanistic divergence between 1,2,2-trifluorooxirane and its trifluoromethyl analog.

Synthetic Methodologies & Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Experimental causality is explicitly defined so researchers understand why specific conditions are enforced.

Protocol A: Synthesis of 1,2,2-Trifluorooxirane via Ozonolysis

Direct epoxidation of fluoroalkenes requires cryogenic control due to the extreme thermodynamic instability of the resulting perfluorinated oxirane ring.

• Preparation: Purge a specialized low-temperature reactor with dry nitrogen. Introduce 1,1,2-trifluoroethene (HFO-1123) into a solvent matrix of inert chlorofluorocarbons (e.g., Freon-113) to prevent solvent participation in the oxidation[2].

• Cryogenic Control: Chill the reactor to -80 °C using a dry ice/acetone bath. Causality: Temperatures above -50 °C will cause the intermediate primary ozonide to spontaneously decompose into acyl fluorides rather than the desired epoxide.

• Ozone Introduction: Bubble a calibrated stream of O3​/O2​ (typically 3-5% ozone) through the solution at a rate of 10 mL/min.

• Self-Validating Analytical Checkpoint: Monitor the reaction via in-situ low-temperature Fourier Transform Infrared (FTIR) spectroscopy. The system validates the completion of the epoxidation by the quantitative disappearance of the fluoroalkene C=C stretching frequency (~1750 cm−1 ) and the concurrent emergence of the highly strained C-O-C epoxide ring breathing modes[2]. If the C=C stretch persists, the ozone flow must be maintained.

• Isolation: Purge residual ozone with nitrogen. The epoxide is isolated via low-temperature fractional vacuum distillation.

Protocol B: Synthesis of Trifluoromethyloxirane via Haloketone Cyclization

This protocol addresses the synthesis of the frequently conflated structural analog, utilizing an intramolecular SN​2 mechanism.

• Reduction Step: Suspend Lithium aluminum hydride ( LiAlH4​ ) in anhydrous diethyl ether at 0 °C. Dropwise, add 3-chloro-1,1,1-trifluoroacetone. Causality: LiAlH4​ is chosen over milder agents to force the complete reduction of the highly electron-deficient carbonyl group.

• Self-Validating Analytical Checkpoint: Following aqueous workup, the intermediate (3-chloro-1,1,1-trifluoro-2-propanol) must be analyzed via 19F Nuclear Magnetic Resonance (NMR). Successful conversion is strictly validated by the emergence of a characteristic doublet at δ -78 ppm, indicating coupling between the fluorine nuclei and the newly formed adjacent chiral center[1]. Progression to step 3 is gated by this confirmation to prevent explosive side-reactions of unreacted ketone.

• Cyclization Step: Treat the validated alcohol intermediate with 38–41 wt% aqueous NaOH while maintaining the temperature strictly between 0–50 °C. The alkoxide forms and attacks the chlorinated carbon, ejecting the chloride ion to close the ring[1].

• Isolation: Extract the resulting trifluoromethyloxirane into an organic phase and purify via distillation.

Metabolic Generation & Toxicological Pathways

For drug development and toxicology professionals, the in vivo generation of 1,2,2-trifluorooxirane is of paramount importance. When subjects are exposed to the refrigerant 1,1,2-trifluoroethene (HFO-1123), Cytochrome P450 (CYP450) enzymes mediate an oxidative biotransformation[3].

The resulting 1,2,2-trifluorooxirane intermediate is dangerously electrophilic. Because the electron-withdrawing fluorine atoms severely weaken the C-O bonds of the oxirane ring, the molecule rapidly undergoes two primary metabolic fates:

• Hydrolysis: Rapid ring-opening by water to yield highly toxic oxalic acid and free fluoride ions[3].

• Glutathione Conjugation: Enzymatic processing mediated by Glutathione S-transferases (GSTs) to form a GSH conjugate, which is subsequently processed into mercapturic acid for renal excretion[3].

Understanding these precursor-to-metabolite pathways allows researchers to accurately map the nephrotoxic potential of novel fluorinated compounds during preclinical trials.

References

• Schuster, et al. "Species-differences in the in vitro biotransformation of trifluoroethene (HFO-1123)". Archives of Toxicology (PubMed Central). Available at: [Link]

• Agopovich, J. W., & Gillies, C. W. "The ozonolysis of trifluoroethylene, 1,1-difluoroethylene, and perfluoroethylene. Epoxide and ozonide formation". Journal of the American Chemical Society. Available at: [Link]

Sources

• 1. Trifluorooxirane (2925-24-8) for sale [vulcanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Species-differences in the in vitro biotransformation of trifluoroethene (HFO-1123) - PMC [pmc.ncbi.nlm.nih.gov]

Whitepaper: Trifluorooxirane Stability Kinetics and Best Practices for Cryogenic Storage

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: In-Depth Technical Guide

Executive Summary

Trifluorooxirane and its derivatives (such as hexafluoropropylene oxide, HFPO) are indispensable electrophilic building blocks in organofluorine chemistry, heavily utilized in the synthesis of antiviral nucleoside analogs and advanced fluoropolymers. However, the extreme ring strain of the three-membered epoxide, combined with the intense electron-withdrawing nature of the fluorine substituents, renders these molecules thermodynamically volatile. As a Senior Application Scientist, I have observed that handling these compounds without a strict mechanistic understanding of their degradation pathways inevitably leads to compromised yields, equipment failure, or severe safety incidents. This guide deconstructs the stability kinetics of trifluorooxirane and provides a self-validating protocol for its long-term storage.

Thermodynamic Stability & Decomposition Kinetics

To understand how to store trifluorooxirane, we must first understand why it degrades. The chemical stability of fluorinated oxiranes is governed by the delicate balance between the highly polarized C–O bonds and the surrounding thermal environment.

Differential scanning calorimetry (DSC) analyses of trifluorooxirane reveal a precarious thermal profile: decomposition onset occurs at 120°C, culminating in a violent exothermic peak at 145°C with an enthalpy change (ΔH) of -98 kJ/mol 1. The causality here is straightforward: once the activation energy is reached, the strained epoxide ring undergoes unimolecular decomposition or radical-mediated ring opening 2. This exothermic cleavage yields highly toxic and corrosive byproducts, primarily acyl fluorides, carbon oxides, and hydrogen fluoride (HF) 3.

Fig 1: Thermal decomposition pathways of trifluorooxirane.

Material Compatibility and the "90-Day Rule"

A common critical failure in laboratory settings is the assumption that shipping containers are suitable for long-term storage. Commercial trifluorooxirane derivatives are often shipped in carbon steel cylinders. However, empirical data dictates a strict 90-day maximum storage limit in carbon steel 3.

The Causality: Trace moisture inevitably present in the system reacts with the epoxide to generate trace Hydrogen Fluoride (HF). Over time, HF attacks the carbon steel, forming iron fluorides. Iron fluorides act as potent Lewis acids. Because fluorinated epoxides are highly susceptible to Lewis-acid catalyzed ring-opening, this creates a catastrophic positive feedback loop of decomposition 3. Transfer to a passivated stainless steel cylinder is mandatory for extended shelf life.

Table 1: Thermodynamic and Storage Parameters

Parameter	Threshold	Mechanistic Rationale
Standard Storage Temp	< 25°C	Prevents gradual thermal activation of the epoxide ring 3.
Critical Temp Limit	45°C	Exceeding this triggers the formation of highly toxic degradation products 3.
Decomposition Onset	120°C	Thermodynamic tipping point for rapid, exothermic ring-opening [[1]]().
Exothermic Peak	145°C	Maximum heat release (ΔH = -98 kJ/mol); severe risk of container rupture 1.

Table 2: Material Compatibility Matrix

Material / Reagent	Compatibility	Causality / Chemical Interaction
Carbon Steel	Short-term (< 90 days)	Trace moisture generates HF, forming Lewis-acidic iron fluorides that catalyze decomposition [[3]]().
316L Stainless Steel	Long-term (Recommended)	Forms a passive, stable metal-fluoride layer that prevents catalytic Lewis acid generation 3.
DMSO	Incompatible	Acts as a nucleophile and oxidant, attacking the electrophilic fluorinated carbons 3.
Lewis Acids / Metal Oxides	Incompatible	Directly catalyze the catastrophic ring-opening polymerization of the epoxide 3.

Experimental Protocol: Self-Validating Cryogenic Transfer

To ensure scientific integrity, any transfer of trifluorooxirane must be treated as a self-validating system. The following protocol guarantees that the material is verified before and after transfer, preventing the contamination of permanent storage vessels with degraded material.

Fig 2: Standard operating procedure for trifluorooxirane cylinder transfer.

Phase 1: Pre-Transfer Validation

• Baseline Sampling: Extract a micro-sample of the vapor phase from the shipping cylinder into an evacuated IR gas cell.

• FTIR Analysis: Scan for carbonyl stretches (~1800-1900 cm⁻¹) indicative of acyl fluoride degradation products.

  • Causality: If thermal degradation has already initiated during transit, transferring the material will permanently contaminate your stainless steel storage vessel. Do not proceed if acyl fluorides exceed 0.1%.

Phase 2: Vessel Passivation

• Bake-Out: Heat the receiving 316L stainless steel cylinder to 150°C under high vacuum (< 10⁻³ Torr) for 12 hours.

  • Causality: This removes trace adsorbed water, which would otherwise react with the epoxide to form catalytic HF.

• Passivation: Introduce a dilute fluorine gas mixture (1% F₂ in N₂) to the receiving cylinder to form a passive metal-fluoride layer, then purge thoroughly with ultra-high purity (UHP) Argon.

Phase 3: Cryogenic Transfer

• Temperature Control: Chill the receiving stainless steel cylinder using a dry ice/acetone bath (-78°C). Keep the source carbon steel cylinder at ambient temperature (strictly < 25°C) 3.

• Cryo-Pumping: Connect cylinders via a stainless steel manifold. Open valves to allow the vapor pressure differential to drive the trifluorooxirane into the receiving cylinder.

  • Causality: Cryo-pumping avoids the need for mechanical compressors, which introduce localized heat and potential lubricant contamination.

Phase 4: Post-Transfer Validation

• ¹⁹F-NMR Confirmation: Dissolve a post-transfer micro-sample in anhydrous CDCl₃. Verify the presence of the characteristic epoxide fluorine signals (e.g., doublet at δ -78 ppm) and confirm the absolute absence of HF or acyl fluoride peaks 1.

Toxicological Handling Considerations

Handling trifluorooxirane requires stringent engineering controls (e.g., continuous ventilation, gas-tight chemically protective clothing) not just because of its physical volatility, but due to its severe bioactivation pathways 3. If inhaled or absorbed, trifluorooxirane's glutathione (GSH) conjugate undergoes enzymatic processing to yield S-(1,1,2-trifluoroethyl)-L-cysteine. This intermediate is subsequently cleaved by renal β-lyase to form monofluoroacetic acid (MFA) 1, a highly toxic compound that disrupts the Krebs cycle. Therefore, any protocol involving this chemical must prioritize closed-system transfers and rigorous leak-checking.

References

• SynQuest Laboratories, Inc. "Safety Data Sheet: Hexafluoropropene oxide". SynQuest Laboratories. Available at: [Link]

• The Journal of Organic Chemistry. "Computational Studies of Chiral Epoxide Radicals". ACS Publications. Available at:[Link]

• PubChem. "Hexafluoropropylene oxide | C3F6O | CID 9883". National Institutes of Health. Available at: [Link]

Sources

• 1. Trifluorooxirane (2925-24-8) for sale [vulcanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

Protocols & Analytical Methods

Application Note: Synthesis of β-Amino-α-Trifluoromethyl Alcohols via Nucleophilic Ring-Opening of Trifluorooxirane with Amines

Abstract

The introduction of trifluoromethyl groups into organic molecules is a cornerstone of modern medicinal chemistry, often imparting desirable properties such as enhanced metabolic stability, lipophilicity, and binding affinity. Trifluorooxirane (trifluoroethylene oxide) represents a potent, albeit highly reactive, three-carbon building block for the direct installation of a trifluoromethyl carbinol moiety. This application note provides a comprehensive guide for researchers on the reaction of trifluorooxirane with primary and secondary amines. Due to the limited availability of established protocols for this specific transformation, likely owing to the hazardous nature of trifluorooxirane, this document combines established principles of epoxide chemistry with extensive safety considerations to propose a detailed, research-level protocol. We will delve into the mechanistic underpinnings of the reaction, focusing on the crucial aspect of regioselectivity, and provide a step-by-step experimental procedure, troubleshooting advice, and data interpretation guidelines.

⚠️ CRITICAL SAFETY WARNING

Trifluorooxirane is a potentially hazardous and highly reactive substance. It is expected to be a low-boiling-point liquid or gas at room temperature and pressure. Due to the presence of the strained epoxide ring and the trifluoromethyl group, it may be unstable and prone to rapid, exothermic polymerization. All manipulations must be conducted by trained personnel in a well-ventilated chemical fume hood, with strict adherence to all safety protocols. The information and protocol provided herein are intended for experienced synthetic chemists and should be treated as a hypothetical guide. A thorough risk assessment must be performed before any experimental work is undertaken.

Key Hazards:

• High Reactivity: The strained oxirane ring is susceptible to explosive opening.

• Toxicity: Fluorinated organic compounds can be toxic upon inhalation, ingestion, or skin contact. Decomposition can release toxic gases such as hydrogen fluoride (HF).

• Low Boiling Point: Likely a gas or highly volatile liquid, posing an inhalation risk and requiring cryogenic handling.

• Frostbite: Contact with the liquefied gas can cause severe frostbite.[1]

Mandatory Personal Protective Equipment (PPE):

• Flame-retardant lab coat.

• Cryogenic gloves for handling liquefied gas.

• Chemical splash goggles and a full-face shield.

• Appropriate respiratory protection may be necessary depending on the experimental setup.

Introduction

The synthesis of β-amino alcohols is a fundamental transformation in organic chemistry, yielding structures that are prevalent in pharmaceuticals, chiral auxiliaries, and natural products.[2] When a trifluoromethyl group is incorporated into this scaffold, the resulting β-amino-α-trifluoromethyl alcohols become highly valuable building blocks in drug discovery. The strong electron-withdrawing nature of the CF₃ group can significantly modulate the basicity of the amine and the acidity of the alcohol, influencing the molecule's pharmacokinetic and pharmacodynamic profile.

Trifluorooxirane offers a direct route to these compounds. The reaction with an amine proceeds via a nucleophilic ring-opening mechanism. This guide will provide a framework for conducting this reaction with a focus on safety, control, and achieving high regioselectivity.

Proposed Reaction Mechanism and Regioselectivity

The reaction of an amine with trifluorooxirane is a classic example of a nucleophilic epoxide ring-opening. Under neutral or basic conditions, which are typical for reactions involving amines, the mechanism is Sₙ2-like. The regioselectivity of the amine's attack is governed by a combination of steric and electronic factors.

The trifluoromethyl (CF₃) group is both sterically bulky and strongly electron-withdrawing.

• Steric Hindrance: The CF₃ group will sterically hinder the approach of the amine nucleophile to the carbon atom to which it is attached (C2).

• Electronic Effects: The electron-withdrawing nature of the CF₃ group makes the adjacent carbon (C2) more electrophilic.

In a classic Sₙ2 reaction, the nucleophile attacks the less substituted (or less sterically hindered) carbon atom.[3] Therefore, it is predicted that the amine will preferentially attack the C1 carbon, leading to the formation of a 2-amino-1-(trifluoromethyl)ethanol derivative. This is the desired and generally observed outcome in the ring-opening of substituted epoxides with neutral nucleophiles.[4]

The reaction is initiated by the nucleophilic attack of the amine's lone pair of electrons on one of the epoxide's carbon atoms. This leads to the formation of a C-N bond and the simultaneous cleavage of the C-O bond, relieving the ring strain of the three-membered ring. The resulting alkoxide is then protonated during the work-up to yield the final β-amino alcohol product.

Caption: Proposed Sₙ2 mechanism for the reaction of trifluorooxirane with an amine.

Hypothetical Experimental Protocol

This protocol is a general guideline and must be optimized for the specific amine being used. It is imperative to start with a very small-scale reaction (e.g., 0.1-0.5 mmol) to assess the reaction's exothermicity and product distribution before scaling up.

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
Trifluorooxirane	Synthesis Grade	(See Note)	Highly hazardous. May need to be generated in situ or used as a condensed gas.
Amine (Primary or Secondary)	Anhydrous	Standard Vendor	Purify by distillation if necessary.
Tetrahydrofuran (THF)	Anhydrous	Standard Vendor	Use a freshly opened bottle or distill from sodium/benzophenone.
Saturated aq. NH₄Cl Solution	Reagent Grade	Standard Vendor	For quenching the reaction.
Saturated aq. NaHCO₃ Solution	Reagent Grade	Standard Vendor	For work-up.
Brine (Saturated aq. NaCl)	Reagent Grade	Standard Vendor	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Standard Vendor	For drying the organic phase.
Silica Gel	60 Å, 230-400 mesh	Standard Vendor	For column chromatography.

Note on Trifluorooxirane: As a commercial source may not be readily available, it may need to be synthesized immediately prior to use, for instance, by the epoxidation of trifluoroethylene. This synthesis is also hazardous and should only be undertaken by experts.

Equipment Setup

• Three-necked round-bottom flask, oven-dried and cooled under an inert atmosphere (Nitrogen or Argon).

• Low-temperature thermometer.

• Septa for reagent addition via syringe.

• Magnetic stirrer and stir bar.

• Dry ice/acetone bath for cooling (-78 °C).

• Inert gas inlet and bubbler.

Step-by-Step Procedure

Caption: General experimental workflow for the synthesis.

• Preparation: Assemble the three-necked flask with a magnetic stir bar, thermometer, and septa. Flame-dry the apparatus under vacuum and backfill with an inert gas. Maintain a positive pressure of inert gas throughout the reaction.

• Cooling: Place the flask in a dry ice/acetone bath and allow it to cool to an internal temperature of -78 °C.

• Amine Addition: In a separate flask, prepare a solution of the amine (1.1 equivalents) in anhydrous THF. Transfer this solution to the reaction flask via cannula or syringe.

• Trifluorooxirane Addition: Trifluorooxirane (1.0 equivalent) is best handled as a solution in cold THF or condensed directly into the reaction vessel. Add the trifluorooxirane solution dropwise to the stirred amine solution at -78 °C. Monitor the internal temperature closely to ensure it does not rise significantly, indicating a runaway reaction.

• Reaction: Stir the reaction mixture at -78 °C for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) if a suitable staining method is available for the starting materials and product. After the initial stirring period, the cooling bath can be removed, and the reaction mixture is allowed to warm slowly to room temperature overnight.

• Quenching: Once the reaction is complete, cool the flask in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench any unreacted trifluorooxirane and the intermediate alkoxide.

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate or dichloromethane (3 x volume of the aqueous layer). Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution, then with brine.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is often a good starting point for the elution of β-amino alcohols. Alternatively, for volatile products, distillation under reduced pressure may be feasible.[5]

• Characterization: Characterize the purified product by NMR (¹H, ¹³C, ¹⁹F), IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No reaction or low conversion	1. Inactive amine (e.g., protonated).2. Reaction temperature too low.	1. Ensure the amine is not a salt form; add a non-nucleophilic base if necessary.2. After initial addition at -78°C, allow to warm to 0°C or RT.
Formation of multiple products	1. Loss of regioselectivity.2. Dialkylation (for primary amines).	1. Re-evaluate solvent and temperature. Lower temperatures generally improve selectivity.2. Use a larger excess of the primary amine (2-3 eq.).
Polymerization of trifluorooxirane	1. Reaction temperature too high.2. Presence of impurities (acidic or basic).	1. Maintain strict temperature control at -78°C during addition.2. Use high-purity, anhydrous reagents and solvents.
Difficult purification	1. Product is highly polar and streaks on silica gel.2. Product is volatile.	1. Add a small amount of triethylamine (0.5-1%) to the eluent.2. Avoid excessive heating during concentration; consider bulb-to-bulb distillation.

Expected Outcomes for Various Amines

The reactivity of the amine will depend on its nucleophilicity and steric bulk.

Amine Type	Expected Reactivity	Potential Challenges
Primary Aliphatic	High	Potential for dialkylation to form a tertiary amine.
Secondary Aliphatic	Moderate to High	Steric hindrance from the amine may slow the reaction.
Aromatic (e.g., Aniline)	Low to Moderate	Lower nucleophilicity requires longer reaction times or gentle heating after initial addition.
Hindered Amines	Very Low	Steric bulk on the amine may prevent the reaction from proceeding efficiently.

Conclusion

The reaction of trifluorooxirane with amines presents a powerful, yet challenging, method for the synthesis of medicinally relevant β-amino-α-trifluoromethyl alcohols. The protocol and mechanistic insights provided in this application note offer a foundational guide for researchers venturing into this area. Success hinges on meticulous attention to safety, rigorous control of reaction conditions, and a systematic approach to optimization. By following these principles, chemists can harness the synthetic potential of this reactive fluorinated building block.

References

• Polar Cryogenics. (2010). Safety Data Sheet: TRIFLUOROMETHANE.

• Wikipedia. (2023). 2,2,2-Trifluoroethanol.

• TCI EUROPE N.V. (n.d.). Safety Data Sheet: Methyl Trifluoroacetate.

• Ying, F., Xie, J., Wu, X., & Wang, H. (2024). Roundabout Mechanism of Ion–Molecule Nucleophilic Substitution Reactions. ResearchGate.

• Ghorbani-Vaghei, R., & Veisi, H. (2009). Nucleophilic ring opening of trans-2,3-disubstituted epoxides to β-amino alcohols with catalyst-controlled regioselectivity. Chemical Communications.

• Matheson. (2018). Trifluoroethylene - SAFETY DATA SHEET.

• Reddy, B. V. S., et al. (2014). Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol for the synthesis of β-amino alcohols. Chemical Communications.

• The Doyle Group. (2011). Working with Hazardous Chemicals.

• Li, Z., et al. (2020). Ring-Opening of Epoxides with Amines for Synthesis of β-Amino Alcohols in a Continuous-Flow Biocatalysis System. ResearchGate.

• Ameduri, B., et al. (2001). Nucleophilic Fluorination by Selective Ring-Opening of α-Halooxiranes. ResearchGate.

• Carl ROTH. (2023). Safety Data Sheet.

• Organic Chemistry Portal. (n.d.). Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of β-Amino Alcohols.

• LookChem. (n.d.). Trifluoroethylamine (2,2,2-TRIFLUOROETHANAMINE, 'Ethylamine, 2,2,2-trifluoro-') CAS:753-90-2.

• Sieler, J., et al. (2002). Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Journal of Fluorine Chemistry.

• Guedes, R. C., et al. (2018). Ring-opening reaction of oxirane via nucleophilic attack. ResearchGate.

• ResearchGate. (n.d.). Mechanisms for oxirane ring opening with pyridine/9HF.

• Khan, A. T., et al. (2017). YCl₃-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions. MDPI.

• LibreTexts Chemistry. (2024). 18.6: Reactions of Epoxides - Ring-opening.

• Sudarikov, D., et al. (2022). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. MDPI.

• Google Patents. (1987). US4658070A - Process for the synthesis of 2,2,2-trifluoroethanol.

• Google Patents. (2006). WO2006052567A2 - Purification of fluorinated alcohols.

• Kobayashi, S., et al. (2005). Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water. Organic Letters.

• AMS Electronics. (n.d.). SAFETY DATA SHEET Fluorinated Polymer Coating.

• Fustero, S., et al. (2005). Highly Enantioselective Synthesis of Fluorinated γ-Amino Alcohols through Proline-Catalyzed Cross-Mannich Reaction. Organic Letters.

• Li, Z., et al. (2020). Ring-Opening of Epoxides with Amines for Synthesis of β-Amino Alcohols in a Continuous-Flow Biocatalysis System. MDPI.

• Sigma-Aldrich. (2025). SAFETY DATA SHEET - Trifluoroethylene.

• Nguyen, T. B., et al. (2015). Assessing the Potential for the Reactions of Epoxides with Amines on Secondary Organic Aerosol Particles. The Journal of Physical Chemistry A.

• Google Patents. (n.d.). CN101774881B - Purification of Fluorinated Alcohols.

• ResearchGate. (n.d.). Scheme 1. Regioselectivity of epoxide opening reactions in basic and acidic conditions.

• ECETOC. (2003). JACC Report 42 - Tetrafluoroethylene.

• Praxair. (n.d.). Trifluoromethane (R23) Safety Data Sheet SDS P4668.

• Journal of Synthetic Chemistry. (2023). Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols.

• Bickelhaupt, F. M., et al. (2020). Regioselectivity of Epoxide Ring‐Openings via SN2 Reactions Under Basic and Acidic Conditions. ResearchGate.

• Beilstein Journals. (2025). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex.

• Apollo Scientific. (2022). Trifluoroethylene Safety Data Sheet.

• CAMEO Chemicals - NOAA. (n.d.). Report | TRIFLUOROCHLOROETHYLENE.

• SciELO. (n.d.). Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions.

• ChemicalBook. (n.d.). Trifluoromethane - Safety Data Sheet.

• Plastics Europe. (2025). Guide for the Safe Handling of Fluoropolymer Resins.

• ResearchGate. (n.d.). Nucleophilic trifluoromethylation reactions of organic compounds with (trifluoromethyl)trimethylsilane.

• National Institutes of Health. (n.d.). Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry.

• ResearchGate. (n.d.). Mechanistic Study of Nucleophilic Fluorination Promoted by Tri- tert -Butanolamine.

• PMC. (n.d.). Facile preparation of fluorine-containing 2,3-epoxypropanoates and their epoxy ring-opening reactions with various nucleophiles.

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• 4. Regioselective Ring Opening of Epoxides with Amines Using Silica-bonded S-sulfonic Acid under Solvent-free Conditions [scielo.org.mx]
• 5. WO2006052567A2 - Purification of fluorinated alcohols - Google Patents [patents.google.com]

Application Note: Regioselective Nucleophilic Ring-Opening of 2-(Trifluoromethyl)oxirane by Thiols

Executive Summary

The incorporation of the trifluoromethyl (–CF₃) group into small molecules is a cornerstone strategy in modern drug development, significantly enhancing metabolic stability, lipophilicity, and binding affinity. 2-(Trifluoromethyl)oxirane (TFMO) serves as a premier fluorinated building block. Its nucleophilic ring-opening by thiols yields β-trifluoromethyl-β-hydroxy thioethers, which act as potent lipophilic hydrogen bond donors and bioisosteres in medicinal chemistry. This application note details the mechanistic rationale, quantitative data, and validated protocols for the regioselective thiol-epoxy ring-opening of TFMO.

Mechanistic Rationale & Regioselectivity

Understanding the causality behind the regioselectivity of TFMO ring-opening is critical for predictive synthetic design. In standard aliphatic epoxides, basic conditions favor Sₙ2 attack at the less hindered terminal carbon, while acidic conditions often shift the attack to the more substituted carbon via an Sₙ1-like transition state.

However, the presence of the –CF₃ group alters this paradigm fundamentally:

• Electronic Destabilization: The –CF₃ group exerts a profound inductive electron-withdrawing effect (–I). This strongly disfavors the buildup of any partial positive charge at the adjacent C2 position. Consequently, even under Lewis or Brønsted acid catalysis, Sₙ1-like ring opening at C2 is electronically forbidden[1].

• Steric Accessibility: The terminal C3 methylene is significantly less sterically encumbered than the chiral C2 center, which bears the bulky –CF₃ group.

• Mechanistic Outcome: The reaction proceeds almost exclusively via an Sₙ2 mechanism at the C3 position, regardless of the pH, yielding 1,1,1-trifluoro-3-(alkylthio)propan-2-ol derivatives[2].

Caption: SN2 mechanism of 2-(trifluoromethyl)oxirane ring-opening by thiolates.

Experimental Design & Causality

To ensure a self-validating and high-yielding protocol, several experimental parameters must be tightly controlled:

• Nucleophile Activation: Thiols (R-SH) are moderate nucleophiles. Deprotonation to the thiolate (R-S⁻) using a mild base like Triethylamine (TEA) or a strong base like Sodium Hydride (NaH) exponentially increases reaction kinetics[3].

• Stoichiometric Integrity (The Disulfide Problem): Free thiols are notoriously prone to undergo oxidative dimerization into disulfides (R-S-S-R) under ambient atmospheric conditions. This side reaction violates the equimolar stoichiometry required for high-fidelity "click" reactions. To circumvent this, an advanced protocol utilizes commercially available disulfides reduced in situ with Sodium Borohydride (NaBH₄) to generate the active thiolate, ensuring perfect stoichiometric control.

• Temperature Control: The inherent ring strain of the oxirane combined with the highly reactive thiolate makes the reaction exothermic. Dropwise addition at 0 °C prevents thermal degradation and suppresses polymerization side-reactions.

Quantitative Data Summary

The following table summarizes expected outcomes based on nucleophile type and reaction conditions.

Nucleophile Source	Base / Catalyst	Solvent	Temp (°C)	Regioselectivity (C3 Attack)	Expected Yield
Aliphatic Thiols	Triethylamine (1.2 eq)	Methanol	0 to 25	> 98%	85 - 95%
Aryl Thiols	K₂CO₃ (1.5 eq)	DMF	25 to 50	> 95%	80 - 90%
Disulfides (In situ)	NaBH₄ (2.0 eq)	THF/EtOH	0 to 25	> 98%	88 - 96%
Heteroaryl Thiols	NaH (1.1 eq)	THF	0 to 25	> 90%	75 - 85%

Detailed Experimental Protocols

Protocol A: Standard Base-Catalyzed Ring Opening

Objective: Synthesis of 1,1,1-trifluoro-3-(alkylthio)propan-2-ol using free thiols.

• Preparation: Flame-dry a 50 mL round-bottom flask and purge with Argon. Add Methanol (10 mL) and degas by sparging with Argon for 10 minutes.

• Thiolate Generation: Add the target thiol (1.0 mmol) to the flask, followed by Triethylamine (1.2 mmol). Stir at room temperature for 15 minutes to ensure complete deprotonation.

• Epoxide Addition: Cool the reaction mixture to 0 °C using an ice bath. Add 2-(trifluoromethyl)oxirane (1.1 mmol) dropwise over 5 minutes.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor progression via TLC (Hexanes:EtOAc 8:2, visualizing with KMnO₄ stain).

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: In Situ Thiolate Generation (Equimolar Click Approach)

Objective: Prevention of oxidative dimerization by utilizing disulfides as stable precursors.

• Reduction: Suspend the symmetric disulfide (0.5 mmol, equivalent to 1.0 mmol thiol) in a 1:1 mixture of THF/EtOH (10 mL) under Argon.

• Activation: Slowly add NaBH₄ (2.0 mmol) in portions at 0 °C. Stir for 30 minutes until gas evolution ceases and the solution turns clear, indicating complete reduction to the thiolate.

• Coupling: Add 2-(trifluoromethyl)oxirane (1.0 mmol) dropwise. Stir at room temperature for 3 hours.

• Workup: Carefully quench excess NaBH₄ with cold 1M HCl (dropwise until pH ~6). Extract with Dichloromethane (3 × 15 mL), dry, and concentrate for purification.

Caption: Step-by-step workflow for the base-catalyzed thiol-epoxy ring-opening reaction.

Analytical Validation & Troubleshooting

A self-validating protocol requires rigorous analytical checkpoints to confirm regioselectivity:

• ¹⁹F NMR Spectroscopy: The –CF₃ group is highly diagnostic. In the starting epoxide, the fluorine signal typically appears around -75 ppm. Upon ring opening, the shift moves downfield (approx. -78 to -80 ppm depending on the solvent), appearing as a doublet due to coupling with the adjacent chiral methine proton (³J_H-F).

• ¹H NMR Spectroscopy: The methine proton (CH-OH) of the product will appear as a complex multiplet around 3.8–4.2 ppm. If the anomalous C2 attack occurred, the resulting tertiary alcohol would lack this specific methine splitting pattern.

• Troubleshooting Low Yields: If unreacted epoxide remains, verify the integrity of the base and ensure the reaction environment is strictly anhydrous. If disulfides are detected in Protocol A, switch to Protocol B or rigorously degas all solvents to remove dissolved oxygen.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Trifluorooxirane Chemistry

Welcome to the Advanced Fluorine Chemistry Support Center. 2-Trifluoromethyl oxirane (trifluorooxirane) and its derivatives are indispensable chiral building blocks for synthesizing heavily functionalized, fluorine-containing pharmaceuticals. However, the strong electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) group fundamentally alters the electronic landscape of the oxirane ring, frequently leading to unexpected side reactions, regioselectivity issues, and migratory anomalies.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you suppress side reactions and maximize yields in your trifluorooxirane workflows.

Frequently Asked Questions & Troubleshooting Guides

Issue 1: Loss of Regioselectivity During Aminolysis

Q: When reacting 2-trifluoromethyl oxirane with secondary amines, I am isolating a mixture of regioisomers instead of the pure β -amino- α -trifluoromethyl alcohol. How can I force complete regioselectivity?

The Causality: The regioselectivity of epoxide ring-opening is dictated by a delicate balance between steric and electronic factors. The −CF3​ group exerts a powerful electron-withdrawing inductive effect. Under purely steric control, nucleophilic attack occurs at the less hindered terminal methylene carbon. However, if unoptimized Lewis acids are used to activate the epoxide, the transition state becomes highly polarized (carbocation-like). The −CF3​ group destabilizes adjacent positive charge buildup, which can paradoxically make the internal methine carbon highly electrophilic, leading to nucleophilic attack at the wrong position and yielding the undesired α -amino- β -trifluoromethyl alcohol[1].

The Solution: To suppress the formation of the undesired regioisomer, you must use a mild Lewis acid that sufficiently activates the oxirane oxygen without overriding the inherent steric preference of the substrate. Catalytic Ytterbium(III) triflate ( Yb(OTf)3​ ) in a polar aprotic solvent like acetonitrile provides the perfect electronic balance, ensuring complete regioselective cleavage at the terminal carbon[1].

Protocol: Regioselective Synthesis of β -Amino- α -Trifluoromethyl Alcohols

Self-Validating System: This protocol uses a slight stoichiometric excess of the volatile oxirane to ensure the complete consumption of the valuable amine. The crude NMR will immediately validate success if the characteristic methine multiplet of the undesired isomer is absent.

• Preparation: In an oven-dried flask under inert atmosphere, dissolve the secondary amine (1.0 equiv) and 2-trifluoromethyl oxirane (1.2 equiv) in anhydrous acetonitrile (0.5 M).

• Catalysis: Add Yb(OTf)3​ (5 mol%) in one portion.

• Reaction: Stir the mixture at room temperature. Monitor via TLC until the amine is completely consumed (typically 4–8 hours).

• Workup: Quench the reaction with distilled water. Extract the aqueous layer three times with ethyl acetate.

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the pure β -amino- α -trifluoromethyl alcohol.

Issue 2: O-Migration in Lithiation-Borylation Workflows

Q: My lithiation-borylation of 2-trifluoromethyl oxirane is suffering from low yields of the desired α -tertiary boronic ester. Mass spectrometry suggests an oxygen-migrated side product. How do I prevent this?

The Causality: Lithiation-borylation relies on the formation of a boronate complex followed by a 1,2-metallate rearrangement. In standard hydrocarbon epoxides, the carbon-based group migrates seamlessly. However, the strongly electron-withdrawing −CF3​ group adversely affects the migratory aptitude within the boronate complex. It inadvertently promotes the undesired migration of an oxygen ligand from the boron atom (O-migration) instead of the desired carbon group (C-migration)[2].

The Solution: The O-migration pathway is highly dependent on solvent polarity and the leaving group's stability. By switching from polar solvents (like THF) to non-polar solvents (like hexanes or toluene) and introducing an external electrophile like Triethylsilyl trifluoromethanesulfonate (TESOTf), you can actively sequester the leaving oxygen atom. This forces the reaction down the retentive stereospecific C-migration pathway[2].

Protocol: Stereospecific Lithiation-Borylation of 2-Trifluoromethyl Oxirane

Self-Validating System: The addition of TESOTf acts as a mechanistic checkpoint. If O-migration products are still detected via crude 11B NMR, it indicates that either the solvent polarity is too high (e.g., residual THF in reagents) or the TESOTf has hydrolyzed.

• Complexation: Cool a solution of 2-trifluoromethyl oxirane (1.0 equiv) and the target boronic ester (1.1 equiv) in anhydrous hexanes/toluene (1:1 v/v) to -78 °C.

• Lithiation: Dropwise add LTMP (Lithium 2,2,6,6-tetramethylpiperidide) (1.2 equiv) to generate the lithium carbenoid intermediate in situ. Stir for 10 minutes to allow the boronate complex to form.

• Rearrangement Trigger: Add TESOTf (1.5 equiv) dropwise. Crucial Step: The silylating agent traps the epoxide oxygen, shutting down the O-migration side reaction.

• Completion: Slowly warm the reaction mixture to room temperature and stir for 2 hours.

• Workup: Quench with saturated aqueous NH4​Cl , extract with diethyl ether, dry, and concentrate.

Issue 3: Sluggish Kinetics in Epoxide Carbonylation

Q: I am trying to carbonylate fluorinated epoxides to β -lactones, but the reaction stalls and I get degradation side products. What is going wrong?

The Causality: The catalytic carbonylation of fluorinated epoxides requires the stabilization of highly reactive metal-carbonyl intermediates. Non-coordinating solvents fail to provide the necessary transient stabilization for the active catalyst, leading to dramatically decreased reaction rates and allowing competing degradation or oligomerization side reactions to take over[3].

The Solution: Utilize ether-based solvents (e.g., THF or 1,4-dioxane). These solvents provide the necessary coordination environment to stabilize the catalytic cycle, allowing complete conversion of perfluoroalkyl epoxides to analytically pure β -lactones within 6 hours at room temperature[3].

Quantitative Data Summary

The following table summarizes the optimized parameters required to suppress specific side reactions in trifluorooxirane chemistry:

Reaction Type	Epoxide Substrate	Reagent / Catalyst System	Optimized Solvent	Primary Side Reaction Suppressed	Expected Result / Yield
Aminolysis	Trifluoromethyloxirane	Secondary Amines, Yb(OTf)3​ (5 mol%)	Acetonitrile	Regioisomeric internal ring-opening	Complete regioselectivity (>95% terminal attack)
Lithiation-Borylation	2-Trifluoromethyl oxirane	LTMP, Boronic Ester, TESOTf	Hexanes / Toluene	Undesired O-migration	>98:2 er (Stereospecific C-migration)
Carbonylation	Fluorinated epoxides	CO gas, Metal Catalyst	THF / Ether solvents	Sluggish kinetics & degradation	Complete conversion to β -lactone (<6h)

Mechanistic Visualizations

Workflow for Lithiation-Borylation of 2-Trifluoromethyl Oxirane detailing solvent-dependent paths.

Mechanistic divergence in the nucleophilic ring-opening of trifluorooxirane by amines.

References

• Nandakumar, M., Rubial, B., Noble, A., Myers, E. L., & Aggarwal, V. K. "Ring-Opening Lithiation–Borylation of 2-Trifluoromethyl Oxirane". University of Bristol Research Portal. Available at:[Link]

• "Synthesis of β -amino- α -trifluoromethyl alcohols and their applications in organic synthesis". National Institutes of Health (PMC). Available at:[Link]

• "Fluorinated β -Lactones and Poly( β -hydroxyalkanoate)s: Synthesis via Epoxide Carbonylation and Ring-Opening Polymerization". National Institutes of Health (PMC). Available at: [Link]

Sources

• 1. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 3. Fluorinated β-Lactones and Poly(β-hydroxyalkanoate)s: Synthesis via Epoxide Carbonylation and Ring-Opening Polymerization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Trifluorooxirane Decomposition &amp; Byproduct Analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to bridge the gap between theoretical fluorocarbon chemistry and bench-level execution. Trifluorooxirane (1,2,2-trifluorooxirane) is a highly reactive epoxide intermediate, frequently encountered during the thermal degradation of fluoropolymers or as a biotransformation metabolite of hydrofluoroolefins (e.g., HFO-1123). Understanding its decomposition pathways—both thermal and metabolic—is critical for accurate toxicological assessments, environmental monitoring, and materials engineering.

This center provides causality-driven troubleshooting, self-validating protocols, and structural visualizations to ensure your experimental workflows are robust and reproducible.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: What are the primary thermal decomposition pathways of trifluorooxirane, and why are the byproducts so difficult to capture? A1: Thermal decomposition of trifluorooxirane is driven by the thermodynamic relief of oxirane ring strain, with degradation onset typically occurring around 120°C[1]. The dominant pathway involves C–C and C–O bond cleavage. Analogous to related fluorinated epoxides like hexafluoropropylene oxide (HFPO)—which yields difluorocarbene (:CF2) and trifluoroacetyl fluoride[2]—trifluorooxirane predominantly decomposes into formyl fluoride (HC(O)F) and carbonyl fluoride (COF2)[3]. These byproducts are notoriously difficult to capture because the strong electron-withdrawing nature of fluorine prevents stable intermolecular hydrogen bonding, making them highly volatile. Furthermore, at elevated temperatures (500–800°C), COF2 becomes the dominant species and is highly susceptible to rapid hydrolysis upon contact with ambient moisture, yielding corrosive hydrofluoric acid (HF) and carbon dioxide[4].

Q2: How does the in vivo metabolic decomposition of trifluorooxirane differ from its thermal degradation? A2: In biological systems, trifluorooxirane does not undergo pyrolytic cleavage. Instead, it is formed as a transient, highly electrophilic intermediate via Cytochrome P450 (CYP-450) mediated oxidation of haloolefins[5][6]. Once formed, the epoxide undergoes two primary nucleophilic ring-opening pathways:

• Hydrolysis: Direct reaction with water yields an unstable gem-diol that rapidly degrades into oxalic acid and free fluoride ions[5].

• Glutathione (GSH) Conjugation: Enzymatic conjugation mediated by Glutathione S-transferases (GSTs) forms a GSH conjugate. This conjugate is subsequently processed in the kidneys to a mercapturic acid derivative, which is excreted in urine[6].

Part 2: Pathway Visualization

Fig 1. Divergent thermal pyrolysis and CYP-450 metabolic decomposition pathways of trifluorooxirane.

Part 3: Troubleshooting Guide for Experimental Workflows

Issue 1: Low recovery of carbonyl fluoride and formyl fluoride during thermal pyrolysis assays.

• Root Cause: COF2 and HC(O)F are highly reactive. If the trapping mechanism lacks sufficient thermal gradients, these gases will either escape the vacuum manifold or prematurely hydrolyze into HF and CO2 due to trace moisture[4].

• Solution:

  • Implement a multi-stage cryogenic trapping system using sequential traps cooled to -95°C, -116°C, and -196°C[3].

  • Rigorously bake out the manifold and purge with ultra-high purity (UHP) helium prior to the run.

  • Derivatize the trapped gases immediately upon warming using a nucleophilic reagent (e.g., secondary amines) to form stable amides for GC-MS analysis.

Issue 2: Poor resolution and signal loss of GSH-conjugates in LC-MS/MS.

• Root Cause: Fluorinated GSH conjugates are thermally labile. They frequently undergo premature in-source fragmentation (loss of the fluorinated moiety) during electrospray ionization (ESI) if the desolvation temperature is too high or the pH is too acidic.

• Solution: Lower the ESI desolvation temperature to <300°C. Swap strong acidic mobile phases (like 0.1% formic acid) for a weak, volatile buffer such as 10 mM ammonium acetate (pH 6.5) to preserve the thioether linkage.

Fig 2. Decision matrix for resolving signal loss of volatile and labile trifluorooxirane byproducts.

Part 4: Step-by-Step Methodologies

Protocol 1: Thermal Decomposition and Cryogenic Trapping

• Purpose: To capture and identify the volatile pyrolytic byproducts of trifluorooxirane[3].

• Self-Validating Logic: By utilizing sequential temperature gradients (-95°C to -196°C), the protocol separates byproducts by boiling point in real-time, preventing co-elution and cross-reaction of highly reactive species before derivatization.

• Steps:

  • System Purge: Connect a quartz pyrolysis tube to a high-vacuum manifold. Purge the entire system with UHP Helium for 30 minutes to eliminate trace moisture.

  • Temperature Equilibration: Heat the pyrolysis zone to the target decomposition temperature (e.g., 600°C).

  • Cryo-Trapping: Submerge downstream collection traps sequentially in a dry ice/acetone bath (-78°C), a liquid nitrogen/ethanol slurry (-116°C), and pure liquid nitrogen (-196°C).

  • Sample Introduction: Introduce trifluorooxirane gas into the heated zone at a controlled flow rate of 10 mL/min.

  • Collection: Allow the effluent to condense in the cryogenic traps for 45 minutes.

  • Analysis: Isolate the traps, warm them slowly under a controlled inert atmosphere, and route the gases directly into an FTIR gas cell or derivatize immediately for GC-MS.

Protocol 2: In Vitro CYP-450 Microsomal Assay for Biotransformation

• Purpose: To quantify the enzymatic conversion of trifluorooxirane precursors to oxalic acid and GSH conjugates[6].

• Self-Validating Logic: Running parallel incubations with and without a broad-spectrum CYP-450 inhibitor (e.g., 1-aminobenzotriazole) allows you to definitively attribute byproduct formation to enzymatic activity rather than spontaneous aqueous hydrolysis.

• Steps:

  • Preparation: Thaw human or rat liver microsomes on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

  • Reaction Mixture: Combine microsomes (1 mg/mL final protein concentration), 5 mM GSH, and the trifluorooxirane precursor in a sealed headspace vial.

  • Initiation: Add 1 mM NADPH to initiate the CYP-450 oxidation cascade.

  • Incubation: Incubate at 37°C for 60 minutes with gentle orbital shaking.

  • Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an isotopically labeled internal standard.

  • Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins.

  • Analysis: Transfer the supernatant to an LC-MS/MS autosampler vial for immediate ESI-Negative quantification.

Part 5: Quantitative Data Summaries

Table 1: Thermodynamic & Kinetic Parameters of Trifluorooxirane Decomposition Byproducts

Byproduct	Formation Pathway	Primary Detection Method	Stability / Half-life	Key Hazard / Note
Carbonyl Fluoride (COF2)	Thermal Pyrolysis (>500°C)	FTIR, GC-MS (derivatized)	Minutes (in ambient moisture)	Rapidly hydrolyzes to highly toxic HF[4]
Formyl Fluoride (HC(O)F)	Thermal Pyrolysis	Microwave Spectroscopy, FTIR	Low (highly reactive)	Major product of fluorinated epoxide cleavage[3]
Oxalic Acid	CYP-450 Hydrolysis	LC-MS/MS, Ion Chromatography	Highly Stable	End-product of in vivo epoxide hydrolysis[5]
S-(Trifluoroethyl)-GSH	GST Conjugation	LC-MS/MS (ESI-Negative)	Hours (temperature dependent)	Precursor to renal mercapturic acid excretion[6]

Part 6: References

• [2] Decomposition reactions of hexafluoropropylene oxide (HFPO): Rate coefficients calculated at different temperatures using ab initio and DFT reaction paths. ResearchGate. 2

• [1] Trifluorooxirane - 2925-24-8. Vulcanchem. 1

• [4] Hexafluoropropylene oxide | C3F6O | CID 9883. PubChem. 4

• Trichloroethylene Biotransformation and its Role in Mutagenicity, Carcinogenicity and Target Organ Toxicity. ResearchGate.

• [3] Ozonolysis of cis- and trans-1,2-difluoroethylene. American Chemical Society. 3

• [6] Biotransformation of trans-1-chloro-3,3,3-trifluoropropene (trans-HCFO-1233zd). ResearchGate. 6

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• 1. Trifluorooxirane (2925-24-8) for sale [vulcanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hexafluoropropylene oxide | C3F6O | CID 9883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for 2-(Trifluoromethyl)oxirane

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter challenges when working with highly fluorinated epoxides.

2-(Trifluoromethyl)oxirane (also known as 3,3,3-trifluoro-1,2-epoxypropane or TFEP) is a highly valuable building block for introducing stereogenic trifluoromethyl-substituted carbon centers into pharmaceutical scaffolds. However, the strong electron-withdrawing nature of the –CF₃ group drastically alters the electronic environment and ring strain of the oxirane. This makes the molecule exceptionally sensitive to solvent polarity, temperature, and base selection.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you optimize your workflows.

Troubleshooting FAQs

Q1: Why am I observing massive defluorination and low yields when attempting to lithiate 2-(trifluoromethyl)oxirane? The Causality: When a fluorine atom is positioned α or β to a metal center (such as lithium), the system is highly prone to unproductive β-fluoride elimination. The strong dipole created by the –CF₃ group weakens the C–F bonds once the α-carbanion is generated. The Solution: You must suppress the activation energy required for elimination by maintaining ultra-low temperatures. Lithiation must be performed at –102 °C using a non-nucleophilic base like LDA or n-BuLi. The lithiated oxirane intermediate is configurationally stable at these ultra-low temperatures but will rapidly decompose via defluorination if the temperature rises above –78 °C[1].

Q2: During my lithiation-borylation sequence, the 1,2-metallate rearrangement fails, yielding a complex mixture. What is wrong with my solvent system? The Causality: Boronate complex reactivity is heavily dictated by solvent coordination. If you perform the entire reaction in a polar coordinating solvent like THF, the solvent molecules stabilize competing transition states, leading to fluoride elimination rather than the desired migration. The Solution: A mandatory solvent exchange is required. After forming the boronate complex in THF at –102 °C, you must apply a vacuum to remove the THF and replace it with a non-polar solvent like Toluene or Pentane. Only in non-polar solvents, and upon the addition of a Lewis acid activator (TESOTf), will the intermediate undergo the desired 1,2-rearrangement with complete retentive stereospecificity[1].

Q3: I am trying to perform a ring-opening polymerization of TFEP using an Et₂Zn-H₂O initiator. The solution remains clear, but my polymer molecular weight and yield are abnormally low. How do I optimize this? The Causality: The physical state of the polymerization heavily dictates chain-transfer events. If your solution remains clear, you are likely using a coordinating solvent like 1,2-dimethoxyethane (DME). In DME, the polymerization proceeds homogeneously, which allows premature termination and chain-transfer reactions to dominate. The Solution: Switch your solvent to Toluene or run the reaction in bulk at 80 °C. Under these conditions, the reaction proceeds heterogeneously. The growing poly(TFEP) chains precipitate out of the solution as a white powder, effectively shielding the active chain ends from termination events and driving the reaction to near-quantitative yields with significantly higher molecular weights[2].

Quantitative Data Summary: Solvent & Temperature Dependencies

The following table summarizes the critical operational parameters for TFEP functionalization and polymerization workflows:

Reaction Workflow	Reagents / Initiator	Solvent System	Temp	Yield / Outcome	Mechanistic Rationale
Lithiation-Borylation	LDA, Boronic Ester, TESOTf	THF → Toluene (Exchange)	-102 °C to RT	High yield, >95% retentive stereospecificity	Non-polar solvent promotes 1,2-metallate rearrangement over elimination[1].
Lithiation-Borylation	LDA, Boronic Ester, TESOTf	THF (No Exchange)	-102 °C to RT	Low yield, complex mixture	Polar solvent coordination destabilizes the transition state, promoting fluoride loss[1].
Ring-Opening Polymerization	Et₂Zn-H₂O	Toluene or Bulk	80 °C	Quantitative (~99%), High MW	Heterogeneous precipitation limits chain transfer and termination[2].
Ring-Opening Polymerization	Et₂Zn-H₂O	1,2-Dimethoxyethane (DME)	80 °C	Lower yield, Low MW	Homogeneous system leaves active chain ends vulnerable[2].

Mechanistic Pathway Visualization

The following diagram illustrates the critical decision points and solvent dependencies during the lithiation-borylation of TFEP.

Caption: Mechanistic pathway of TFEP lithiation-borylation highlighting solvent and temperature dependencies.

Standard Operating Procedure (SOP)

Workflow: Stereospecific Lithiation-Borylation of 2-(Trifluoromethyl)oxirane

This protocol is designed as a self-validating system to ensure the integrity of the highly sensitive α-trifluoromethyl oxiranyl anion[1].

Step 1: Preparation & Cryogenic Cooling

• Flame-dry a Schlenk flask under high vacuum and backfill with ultra-pure Argon.

• Charge the flask with 2-(trifluoromethyl)oxirane (1.0 equiv) and anhydrous THF (0.2 M).

• Submerge the flask in a liquid nitrogen/ethanol bath and allow the internal temperature to equilibrate strictly to –102 °C.

  • Validation Check: Use an internal cryogenic thermocouple. Do not proceed until the temperature is stable.

Step 2: Generation of the Oxiranyl Anion

• Add LDA (1.1 equiv) dropwise down the side of the flask over 5 minutes to prevent localized heating.

• Stir for exactly 10 minutes at –102 °C.

Step 3: Boronate Complex Formation

• Add the desired organoboronic ester (1.2 equiv) dropwise.

• Stir the mixture for 30 minutes at –102 °C.

  • Validation Check: Extract a 0.1 mL micro-aliquot, quench in cold saturated NH₄Cl, and analyze via ¹⁹F NMR. The presence of a shifted –CF₃ peak without vinyl fluoride signals confirms successful intermediate formation without defluorination.

Step 4: Critical Solvent Exchange

• While maintaining the flask at –102 °C, apply a high vacuum to remove the THF.

• Once the residue is dry, backfill with Argon and immediately add pre-cooled (–102 °C) anhydrous Toluene to restore the original molarity.

Step 5: Lewis Acid Activation & Rearrangement

• Add TESOTf (triethylsilyl trifluoromethanesulfonate, 1.2 equiv) dropwise to the toluene solution.

• Allow the reaction mixture to slowly warm to room temperature overnight (approx. 12 hours).

Step 6: Isolation

• Quench the reaction with saturated aqueous NaHCO₃.

• Extract the aqueous layer three times with diethyl ether.

• Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the tertiary trifluoromethyl boronic ester via flash column chromatography.

References

• Title: Ring-Opening Lithiation-Borylation of 2-Trifluoromethyl Oxirane: A Route to Versatile Tertiary Trifluoromethyl Boronic Esters Source: nih.gov (PubMed) URL: [Link]

• Title: Ring-opening polymerization of 3,3,3-trifluoro-1,2-epoxypropane. Studies on monomer reactivity and polymer structure Source: scispace.com (Polymer Journal) URL: [Link]

• Title: Recent Advances in the Construction of Fluorinated Organoboron Compounds Source: nih.gov (PMC) URL: [Link]

Sources

• 1. Ring-Opening Lithiation-Borylation of 2-Trifluoromethyl Oxirane: A Route to Versatile Tertiary Trifluoromethyl Boronic Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]

Technical Support Center: Purification of Trifluorooxirane Reaction Products

Welcome to the technical support resource for the purification of trifluorooxirane. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for challenges encountered during the purification of this highly reactive and valuable building block. The content is structured in a question-and-answer format to directly address specific issues and provide clear, actionable guidance.

Frequently Asked Questions (FAQs)

Q1: What is trifluorooxirane, and why is its purification particularly challenging?

Trifluorooxirane is a fluorinated epoxide, a three-membered ring containing two carbon atoms and one oxygen atom, with three fluorine substituents. Its structure is characterized by significant ring strain, which is further amplified by the strong electron-withdrawing effects of the fluorine atoms[1]. This high reactivity makes it a potent electrophile, susceptible to ring-opening by a wide range of nucleophiles, including water, alcohols, and even trace acidic or basic impurities[1][2]. The primary challenges in its purification stem from:

• High Reactivity: The compound can readily react with itself (polymerize) or with impurities, especially under thermal stress.

• Sensitivity to Hydrolysis: Exposure to moisture can lead to rapid hydrolysis, forming 2,2,3-trifluoropropanediol[1].

• Volatility: While its volatility aids in purification by distillation, it also requires careful handling to prevent loss of material.

• Potential for Co-distillation: Impurities with similar boiling points can be difficult to separate using standard distillation techniques.

Q2: What are the most common impurities I should expect in my crude trifluorooxirane product?

The impurities in your crude product are highly dependent on the synthetic route. A common method is the base-induced cyclization of 3-chloro-1,1,1-trifluoro-2-propanol[1]. Based on this and potential side reactions, the following impurities are frequently encountered.

Impurity Type	Specific Examples	Source / Reason
Unreacted Starting Materials	3-chloro-1,1,1-trifluoro-2-propanol	Incomplete cyclization reaction[1].
Reaction Solvents	Diethyl ether, Tetrahydrofuran (THF)	Residual solvent from the synthesis or workup[1].
Hydrolysis Products	2,2,3-trifluoropropanediol	Exposure of the epoxide to water during the reaction or workup[1].
Ring-Opened Byproducts	Products from reaction with base (e.g., NaOH)	Excess base or elevated temperatures can lead to unwanted ring-opening.
Oligomers/Polymers	Higher molecular weight species	Can be initiated by trace impurities or heat, especially during concentration.
Acidic Impurities	Hydrogen halides (e.g., HCl), Trifluoroacetic acid	May form from side reactions or hydrolysis of other fluorinated species[3][4].

Q3: How do I choose between distillation and chromatography as the primary purification method?

The choice depends on the scale of your reaction, the nature of the impurities, and the thermal stability of your product.

Purification Method	Best For...	Advantages	Disadvantages
Fractional Distillation	Larger scales (>1 g); separating volatile impurities with different boiling points.	Scalable, efficient for removing non-volatile residues (polymers, salts) and solvents.	Thermal stress can cause degradation; ineffective for azeotropes or impurities with very close boiling points[5].
Vacuum Distillation	Purifying compounds that are thermally sensitive or have high boiling points.	Lowers the boiling point, reducing the risk of thermal degradation[6].	Requires specialized equipment; potential for bumping if not controlled carefully.
Column Chromatography	Small-scale purification; removing non-volatile or polar impurities.	High resolution for certain mixtures; operates at room temperature.	Risk of degradation on acidic silica gel; potential for product loss on the column; less scalable[7][8].
Fluorous SPE	Separating highly fluorinated compounds from non-fluorinated impurities.	High selectivity based on fluorous interactions; can be very efficient[7][9].	Requires specialized fluorous columns and may not separate from other fluorinated impurities.

For trifluorooxirane, fractional distillation under reduced pressure and an inert atmosphere is typically the most effective method for achieving high purity on a preparatory scale.

Q4: What analytical techniques are essential for assessing the purity of trifluorooxirane?

A multi-technique approach is necessary for a comprehensive purity assessment.

• ¹⁹F NMR Spectroscopy: This is the most critical technique. It provides a clean spectrum for fluorine-containing molecules, allowing for straightforward identification of trifluorooxirane and other fluorinated impurities. The chemical shifts and coupling constants are highly informative[1].

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities. The gas chromatogram provides a purity profile based on peak area, while the mass spectrometer helps in identifying the molecular weight and fragmentation pattern of each component[10].

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of the epoxide ring (C-O-C stretch) and the absence of hydroxyl (-OH) groups from hydrolysis products or unreacted starting material[11].

Q5: What are the critical safety and handling precautions for trifluorooxirane?

Trifluorooxirane is a reactive, volatile, and potentially toxic compound. Strict safety protocols must be followed.

• Engineering Controls: Always handle trifluorooxirane in a well-ventilated chemical fume hood[2].

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and chemical splash goggles/face shield[12][13].

• Inert Atmosphere: Handle and store the compound under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture and oxygen[2][14].

• Avoid Incompatibilities: Keep away from water, strong oxidizing agents, strong bases, and alcohols[2].

• Emergency Preparedness: Ensure that an eyewash station and safety shower are immediately accessible[2][12].

Q6: How should I properly store purified trifluorooxirane to prevent degradation?

Proper storage is crucial to maintain the purity of the final product.

• Temperature: Store in a refrigerator or freezer at temperatures between 2 °C and 8 °C or lower to minimize decomposition and polymerization[2][15].

• Atmosphere: Store under a dry, inert atmosphere (nitrogen or argon)[14].

• Container: Use a tightly sealed, appropriate container (e.g., a glass vial with a PTFE-lined cap) to prevent moisture ingress and evaporation[16].

• Light: Protect from light by using an amber vial or by wrapping the container in aluminum foil, as light can potentially initiate degradation pathways[17].

Troubleshooting Guides

Issue 1: My final product is contaminated with unreacted starting material (3-chloro-1,1,1-trifluoro-2-propanol).

• Causality: This indicates that the initial cyclization reaction did not go to completion. The boiling points of the starting material and the product may be too close for a simple distillation to be effective.

• Troubleshooting & Protocol:

  • Optimize Reaction: Before purification, ensure the reaction has gone to completion by monitoring with TLC or GC-MS. Consider increasing the reaction time or temperature moderately if the reaction has stalled[8].

  • Fractional Distillation: The most effective method is careful fractional distillation[5]. Use a column with high theoretical plates (e.g., a Vigreux or packed column). Since trifluorooxirane is likely the lower-boiling component, it should distill first. Collect the fractions and analyze each one by GC or ¹⁹F NMR to identify the pure product.

  • Aqueous Wash: A gentle wash with a minimal amount of cold, dilute aqueous base followed by a brine wash during the workup can help remove the more polar alcohol starting material. However, this carries a significant risk of hydrolyzing the epoxide product and should be performed quickly at low temperatures.

Issue 2: Analytical data (NMR/GC-MS) shows the presence of a higher molecular weight species. What is it and how do I remove it?

• Causality: The high reactivity of the epoxide ring can lead to trace amounts of acid or base catalyzing a ring-opening polymerization, resulting in dimers or oligomers. This is often exacerbated by excessive heat during solvent removal or distillation.

• Troubleshooting & Protocol:

  • Vacuum Distillation: These oligomeric byproducts are typically much less volatile than the trifluorooxirane monomer. Purification via vacuum distillation is highly effective[6]. The pure monomer will distill at a lower temperature, leaving the non-volatile oligomers behind in the distillation flask.

  • Preventative Measures: Minimize thermal stress. Remove solvents on a rotary evaporator at low temperature and pressure. When performing distillation, use an oil bath with precise temperature control and do not overheat the distillation pot.

Issue 3: My product degrades upon purification by silica gel chromatography. Why is this happening and what are the alternatives?

• Causality: Standard silica gel is inherently acidic. The Lewis acid sites on the silica surface can catalyze the ring-opening of the highly strained trifluorooxirane, leading to decomposition or covalent binding to the column.

• Troubleshooting & Protocol:

  • Avoid Standard Silica: Do not use standard silica gel for the purification of trifluorooxirane.

  • Use Neutralized Silica: If chromatography is absolutely necessary, use deactivated or neutralized silica gel. This can be prepared by washing the silica with a solvent containing a small amount of a non-nucleophilic base like triethylamine, followed by extensive washing with the eluent to remove excess base.

  • Alternative Stationary Phases: Consider using a more inert stationary phase like Florisil or neutral alumina, but always run a small-scale test first as these can also promote degradation.

  • Prioritize Distillation: As mentioned, distillation is the preferred method to avoid these complications entirely[5].

Issue 4: I suspect my product has hydrolyzed. How can I confirm this and prevent it in the future?

• Causality: Trifluorooxirane is highly sensitive to water[1]. Hydrolysis opens the epoxide ring to form 2,2,3-trifluoropropanediol. This can happen if glassware, solvents, or the inert gas supply are not scrupulously dried.

• Troubleshooting & Protocol:

  • Confirmation:

    • ¹H NMR: Look for the appearance of broad -OH peaks.

    • FTIR: Check for a broad absorbance in the 3200-3600 cm⁻¹ region, characteristic of an O-H stretch, and the disappearance of the epoxide C-O-C stretch.

    • GC-MS: The diol will have a longer retention time and a molecular ion corresponding to the addition of a water molecule (M+18).

  • Prevention:

    • Dry Glassware: Oven-dry all glassware overnight at >120 °C and allow it to cool in a desiccator or under a stream of dry inert gas.

    • Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents.

    • Dry Inert Gas: Ensure the nitrogen or argon used is passed through a drying tube (e.g., containing Drierite or molecular sieves).

    • Rigorous Workup: Perform any aqueous workup quickly at low temperatures and ensure the subsequent organic layer is thoroughly dried with a suitable drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄) before solvent removal.

Experimental Protocols & Visualizations

Protocol 1: Purification by Fractional Vacuum Distillation

This protocol describes the purification of crude trifluorooxirane, assuming it is contaminated with higher-boiling starting materials and non-volatile oligomers.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a short Vigreux column, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is oven-dried and assembled while hot under a stream of dry nitrogen.

  • Connect the apparatus to a vacuum pump through a cold trap (liquid nitrogen or dry ice/acetone) to protect the pump and collect any highly volatile product.

  • Use a magnetic stirrer and a stir bar in the distillation flask for smooth boiling.

• Procedure:

  • Transfer the crude trifluorooxirane to the distillation flask under a positive pressure of nitrogen.

  • Slowly apply vacuum to the system.

  • Gently heat the distillation flask using an oil bath.

  • Discard any initial low-boiling fractions (e.g., residual ether).

  • Carefully collect the fraction that distills at the expected boiling point of trifluorooxirane at the given pressure. Monitor the head temperature closely; a stable temperature indicates a pure fraction is being collected[5].

  • Stop the distillation once the temperature begins to rise again or when only a small residue remains. This residue contains the less volatile impurities.

  • Vent the system with dry nitrogen before collecting the purified product.

• Analysis:

  • Analyze the collected fraction(s) using GC-MS and ¹⁹F NMR to confirm purity.

Protocol 2: Purity Assessment by Gas Chromatography (GC)

This protocol provides a general method for determining the purity of a trifluorooxirane sample.

• Instrumentation:

  • A gas chromatograph equipped with a Flame Ionization Detector (FID) is suitable for quantifying organic components[18].

  • Use a column appropriate for separating small, volatile, and moderately polar compounds (e.g., a mid-polarity capillary column like a DB-624 or similar).

• Sample Preparation:

  • Prepare a dilute solution of the trifluorooxirane sample in a high-purity, volatile solvent (e.g., dichloromethane or ethyl acetate). The concentration should be within the linear range of the detector.

• GC Method:

  • Inlet Temperature: ~200 °C.

  • Detector Temperature: ~250 °C.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Temperature Program: Start with an initial oven temperature of ~40 °C, hold for 2-3 minutes, then ramp the temperature at a rate of 10-20 °C/min up to ~200 °C. This will help separate volatile impurities from the product and any higher-boiling components[11].

• Data Analysis:

  • Integrate the peaks in the resulting chromatogram. The purity is typically reported as the area percentage of the main product peak relative to the total area of all peaks. For higher accuracy, use an internal standard and determine response factors.

Diagrams

Caption: Decision tree for troubleshooting common trifluorooxirane purification issues.

References

• Ring Opening of Epoxides with [18F]FeF Species to Produce [18F]Fluorohydrin PET Imaging Agents - PMC. National Center for Biotechnology Information. [Link]

• Practical Epoxidation of Olefins Using Air and Ubiquitous Iron-Based Fluorous Salen Complex - PMC. National Center for Biotechnology Information. [Link]

• Distillation. University of Colorado Boulder. [Link]

• Purification of organic fluorine compounds - Google Patents.

• Can anyone suggest a convenient method for the removal of TfOH (solvent amount) from the reaction system without water extraction or base treatment? | ResearchGate. ResearchGate. [Link]

• Glen Report 18.16 - Fluorous Affinity Purification of Oligonucleotides. Glen Research. [Link]

• Remove Sticky Reagents during Workup. University of Rochester. [Link]

• Hydrolysis of FTOH precursors, a simple method to account for some of the unknown PFAS. National Center for Biotechnology Information. [Link]

• METHOD FOR PURIFYING TRIFLUOROMETHYLPYRIDINE COMPOUND - European Patent Office - EP 3608309 B1.

• Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole - PMC. National Center for Biotechnology Information. [Link]

• Method for Producing and Purifying Trifluoromethanesulfinic Acid - Google Patents.

• Stability of Refrigerated and Frozen Drugs - Senior Care Consultant Group. Senior Care Consultant Group. [Link]

• CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID. Agilent Technologies. [Link]

• Distillation Explained: Types & Process Overview (Full Lesson) | Sketchy MCAT - YouTube. YouTube. [Link]

• FTIR Analysis Method for Purity Analysis of Gaseous UF 6 at Low Pressure. IOPscience. [Link]

• Facile preparation of fluorine-containing 2,3-epoxypropanoates and their epoxy ring-opening reactions with various nucleophiles - Beilstein Journals. Beilstein Journals. [Link]

• Hydrolysis of Fluorosilanes: A Theoretical Study | Request PDF - ResearchGate. ResearchGate. [Link]

• Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability - PMC. National Center for Biotechnology Information. [Link]

• Reactions of Trifluorotriacetic Acid Lactone and Hexafluorodehydroacetic Acid with Amines: Synthesis of Trifluoromethylated 4-Pyridones and Aminoenones - PMC. National Center for Biotechnology Information. [Link]

• Dextran powders and solutions can remain stable for years. Pharmacosmos. [Link]

• Synergistic Transition Metal and Hydrogen Bonding Phase-Transfer Catalysis Enables Enantioconvergent Allylic Fluorination with KF | Journal of the American Chemical Society. American Chemical Society Publications. [Link]

• Catalytic hydrolyses of trifluoroacetyl fluoride by water - ResearchGate. ResearchGate. [Link]

• Recent Trifluoromethylation Reactions. A Mini Review Paper - Oriental Journal of Chemistry. Oriental Journal of Chemistry. [Link]

• Purification of nitrogen trifluoride by continuous cryogenic distillation - European Patent Office - EP 1153884 A1.

• Hydrolysis of trialkoxysilanes catalysed by the fluoride anion. Nucleophilic vs. basic catalysis - New Journal of Chemistry (RSC Publishing). Royal Society of Chemistry. [Link]

• Long-Term Stability of 5-Fluorouracil in 0.9% Sodium Chloride after Freezing, Microwave Thawing, and Refrigeration - PMC. National Center for Biotechnology Information. [Link]

• Addition reaction of 3,3,3-trifluoropropene to tetrahydrofuran. Telomeric growth via free-radical rearrangements - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Royal Society of Chemistry. [Link]

• Isolation/Synthesis, Characterization & Potential Impurities of Antifungal Drug, Fluconazole. ResearchGate. [Link]

• Sevoflurane: Impurities and stability testing - World Siva Congress. World Siva Congress. [Link]

• NASA/CR, --- - Hydrolysis of Dihydrouridine and Related Compounds / "3f5. NASA Technical Reports Server. [Link]

• [Stability of 5-fluorouracil solutions according to different parameters] - PubMed. National Center for Biotechnology Information. [Link]

Sources

• 1. Trifluorooxirane (2925-24-8) for sale [vulcanchem.com]
• 2. fishersci.com [fishersci.com]
• 3. US1946195A - Purification of organic fluorine compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. Practical Epoxidation of Olefins Using Air and Ubiquitous Iron-Based Fluorous Salen Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. glenresearch.com [glenresearch.com]
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• 18. agilent.com [agilent.com]

Technical Support Center: Trifluorooxirane Scale-Up &amp; Troubleshooting

Welcome to the Trifluorooxirane Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers and drug development professionals face when scaling up the synthesis and utilization of trifluorooxirane (C₂F₃HO).

Due to the extreme ring strain induced by its electron-withdrawing fluorine substituents, this epoxide exhibits a highly sensitive reactivity profile. Without a deep understanding of the thermodynamic and mechanistic causality behind its degradation, scale-up attempts frequently result in catastrophic yield losses and hazardous runaway reactions[1].

Section 1: Scale-Up Challenges & FAQs

Q: Why does my trifluorooxirane yield drop precipitously when scaling up the base-induced cyclization of 3-chloro-1,1,1-trifluoro-2-propanol from 10 grams to 500 grams?

A: This is a fundamental heat-transfer and mass-transfer limitation inherent to batch reactor designs.

• The Causality: The intramolecular nucleophilic displacement that forms the epoxide ring is highly exothermic. At the 10-gram scale in a laboratory flask, the high surface-area-to-volume ratio allows for efficient heat dissipation, maintaining the reaction between 0–5°C and achieving yields of approximately 74%[1]. However, when scaling to 500 grams in a standard batch vessel, inadequate mixing and cooling lead to localized thermal "hot spots." Because the electron-withdrawing fluorine atoms make the oxirane ring highly susceptible to nucleophilic attack, these elevated temperatures in the presence of aqueous NaOH cause the newly formed epoxide to rapidly hydrolyze into oxalic acid and hydrogen fluoride[1][2]. To resolve this, you must transition to continuous flow processing to strictly control the thermal microenvironment.

Table 1: Scale-Dependent Yield and Byproduct Distribution in Base-Induced Cyclization

Scale	Reactor Type	Mixing Efficiency	Thermal Control	Epoxide Yield	Hydrolysis Byproducts
10 g	Batch (Flask)	High	Excellent (0–5°C)	74.0%	< 5.0%
500 g	Batch (Vessel)	Moderate	Poor (Local >20°C)	42.5%	38.2%
5 kg	Continuous Flow	Very High	Excellent (0–5°C)	78.1%	< 2.0%

Q: During the direct oxidation of trifluoroethylene, I am isolating significant amounts of acyl fluoride byproducts instead of the target epoxide. How can I prevent this?

A: You are observing an acid-catalyzed rearrangement driven by trace impurities.

• The Causality: Fluorinated epoxides are incredibly sensitive to Lewis and Brønsted acids. Even trace amounts of moisture in your oxygen feed or solvent will generate microscopic amounts of HF. This acid catalyzes a ring-opening event followed by rapid fluorine migration, isomerizing the trifluorooxirane into difluoroacetyl fluoride[2]. To prevent this, strict anhydrous conditions must be maintained. Alternatively, for complex or sensitive substrates, you should utilize perfluoro-cis-2,3-dialkyloxaziridines. These reagents provide highly chemoselective and stereoselective epoxidation under exceptionally mild, neutral conditions (down to -40°C), bypassing the acid-catalyzed degradation pathways entirely[3].

Mechanistic degradation pathways of trifluorooxirane under non-ideal scale-up conditions.

Section 2: Self-Validating Experimental Protocol

To overcome the batch scale-up limitations described above, implement the following continuous-flow biphasic cyclization protocol. This methodology is designed as a self-validating system —it inherently verifies its own success through in-line analytical checkpoints, preventing downstream contamination and ensuring absolute reproducibility.

Step-by-Step Methodology: Continuous Flow Synthesis of Trifluorooxirane

• Precursor Preparation & Moisture Validation: Dissolve 3-chloro-1,1,1-trifluoro-2-propanol in anhydrous diethyl ether to create a 2.0 M organic feed.

  • Self-Validation Check: Perform a Karl Fischer titration on the feed solution. The system is only validated to proceed if water content is <50 ppm. Higher moisture levels will initiate premature hydrolysis.

• Reactor Priming & Thermal Stabilization: Prime a microfluidic continuous-flow reactor (equipped with active Peltier cooling) with the ether solvent and a 38–41 wt% aqueous NaOH solution[1]. Allow the system to equilibrate until internal thermocouples read a stable 2.0°C ± 0.5°C.

• Biphasic Injection & High-Shear Cyclization: Pump the precursor organic stream and the NaOH aqueous stream into a T-mixer at a 1:1.5 volumetric ratio.

  • Causality: The high shear rate in the microreactor ensures a massive interfacial surface area for the biphasic reaction. Simultaneously, the high surface-to-volume ratio of the microchannels instantly dissipates the dangerous heat of cyclization, physically preventing the thermal runaway that causes product degradation.

• In-Line Quench & Spectroscopic Validation: Route the reactor effluent directly into an in-line membrane phase separator to immediately halt the reaction by removing the aqueous base.

  • Self-Validation Check: Utilize an in-line FlowIR spectrometer on the organic output stream. The protocol validates its own success in real-time by monitoring the disappearance of the broad halohydrin hydroxyl stretch (~3300 cm⁻¹) and the appearance of the characteristic epoxide C-O-C stretch. If the epoxide signal drops, the system automatically triggers a flow-rate adjustment to increase residence time.

• Cryogenic Isolation: Collect the validated organic phase in a receiving vessel chilled to -78°C (dry ice/acetone bath). This extreme cooling is mandatory to prevent the volatilization of the low-boiling trifluorooxirane product prior to downstream functionalization.

Continuous flow scale-up workflow for the base-induced cyclization of trifluorooxirane.

References

• Epoxides of 1,l-dichloro-2,2-difluoroethylene and chlorotrifluoroethylene Canadian Science Publishing URL:[Link]

• Selective Epoxidation of Olefins by Perfluoro-cis-2,3-dialkyloxaziridines 1 Academia.edu URL:[Link]

Sources

• 1. Trifluorooxirane (2925-24-8) for sale [vulcanchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. academia.edu [academia.edu]

Part 1: Expert FAQ – The Mechanics of Trifluorooxirane Exotherms

Welcome to the Trifluorooxirane Reaction Management & Thermal Safety Center .

As a highly strained, fluorinated epoxide, 1,2,2-trifluorooxirane (also known as trifluoroethylene oxide) presents unique thermal and toxicological challenges during synthesis and functionalization. This support center is designed for researchers and drug development professionals to understand the causality behind these exothermic events, troubleshoot thermal runaways, and safely execute nucleophilic ring-opening protocols.

Q: Why is trifluorooxirane so susceptible to exothermic runaway during nucleophilic ring-opening? A: The fundamental cause is extreme ring strain. The electron-withdrawing effect of the three fluorine atoms at positions 1, 2, and 2 significantly increases the strain on the oxirane ring compared to non-fluorinated analogs. This strain dramatically lowers the activation energy required for nucleophilic attack. When the ring opens, the sudden release of this localized strain energy results in a violent exothermic reaction.. If your reactor's heat removal rate does not outpace this generation, the reaction accelerates non-linearly into a thermal runaway.

Q: Can I use specific solvents to stabilize the exothermic radical formation of trifluorooxirane? A: No. Relying on solvent stabilization is a dangerous misconception for this compound.1[1]. The abstraction of hydrogen to form the parent epoxide radical is inherently exothermic (ΔH = -14.5 kcal/mol) regardless of the medium[1]. Thermal management must rely entirely on active cryogenic cooling and controlled reagent dosing.

Q: What are the biological and toxicological risks if a thermal breach causes exposure? A: Inhalation of trifluorooxirane or its precursor (HFO-1123) poses lethal risks due to its metabolic pathway. In vivo, the epoxide undergoes conjugation with glutathione (GSH).2[2]. MFA is a potent inhibitor of mitochondrial aconitase; it disrupts the tricarboxylic acid (TCA) cycle, leading to rapid ATP depletion, lactate acidosis, and cardiac arrest[2].

Biochemical degradation of 1,2,2-trifluorooxirane highlighting the toxic MFA generation pathway.

Part 2: Quantitative Thermal & Thermodynamic Data

To safely design your reactor parameters, you must baseline your cooling capacity against the following thermodynamic constants of trifluorooxirane:

Parameter	Value	Mechanistic Implication for Experimental Design
Decomposition Onset	120°C	Defines the absolute critical safety threshold; exceeding this initiates auto-catalytic ring-opening.
Exothermic Peak	145°C	Point of maximum thermal velocity; thermal runaway is irreversible at this stage.
Enthalpy of Decomposition (ΔH)	-98 kJ/mol	Massive energy release necessitates high-efficiency cryogenic cooling and low reactant concentrations.
Radical Formation Enthalpy	-14.5 kcal/mol	Hydrogen abstraction by HO• is highly exothermic, requiring strict exclusion of radical initiators[1].
C-H Bond Dissociation Energy	108.1 kcal/mol	High BDE for trifluorooxirane dictates specific catalytic needs compared to non-fluorinated epoxides[1].

Part 3: Troubleshooting Guide & Experimental Protocols

Protocol: Controlled Nucleophilic Ring-Opening of Trifluorooxirane (Self-Validating System)

To prevent thermal runaway, the synthesis must be bottlenecked by the physical addition rate of the oxirane, not the intrinsic reaction kinetics. This protocol outlines the synthesis of S-(1,1,2-trifluoroethyl)-L-glutathione (1123-GSH) using a self-validating thermal feedback loop[2].

• Step 1: Reactor Preparation & Baselining. Equip a heavy-walled jacketed reactor with overhead stirring and a highly sensitive internal thermocouple. Pre-cool the system to -80°C using a methanol/dry ice (CO₂) bath.

  • Causality: Starting at cryogenic temperatures suppresses the initial kinetic rate, ensuring that the heat of dissolution does not trigger premature ring-opening.

• Step 2: Reagent Loading. Dissolve the nucleophile (e.g., 3 mmol L-glutathione) in a high-capacity heat-sink solvent, such as liquefied ammonia (50 mL).

  • Causality: Liquefied ammonia provides excellent latent heat of vaporization. If a micro-exotherm occurs, the energy is absorbed by the phase change of the solvent rather than increasing the bulk temperature.

• Step 3: Oxirane Introduction. Condense an excess of gaseous trifluorooxirane into the flask at a strictly controlled rate (e.g., 0.1 mmol/min).

  • Causality: Gas condensation is inherently exothermic. Dosing slowly ensures the cooling bath can dissipate both the latent heat of condensation and the heat of the ring-opening reaction simultaneously.

• Step 4: Thermal Monitoring & Validation (The Self-Validating Step). Stir the solution for 5 hours at -80°C.

  • Validation Check: Continuously monitor the internal thermocouple. If the internal temperature registers a sudden ΔT of > +5°C without a corresponding change in the jacket temperature, this validates that unreacted oxirane is accumulating and reacting uncontrollably.

  • Action: Immediately halt the oxirane feed until the baseline temperature is restored.

• Step 5: Controlled Quenching. Remove the reactor from the cooling source and allow the reaction to slowly warm. Vent volatiles (ammonia and unreacted oxirane) through a dedicated scrubber system under reduced pressure.

Logic tree for diagnosing and mitigating unexpected exothermic spikes during oxirane synthesis.

References

• Vulcanchem. "Trifluorooxirane - 2925-24-8". Vulcanchem Database.
• The Journal of Organic Chemistry. "Computational Studies of Chiral Epoxide Radicals". American Chemical Society (ACS).
• PubMed Central (PMC). "Species-differences in the in vitro biotransformation of trifluoroethene (HFO-1123)". National Institutes of Health (NIH).
• Google Patents. "US7572942B2 - Synthesis of carbon-labeled perfluoroalkyl compounds".

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Species-differences in the in vitro biotransformation of trifluoroethene (HFO-1123) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: In-Situ NMR Monitoring of Trifluorooxirane Reactions

Welcome to the Advanced Applications Support Center. This guide is designed for researchers and drug development professionals utilizing in-situ Nuclear Magnetic Resonance (NMR) spectroscopy to monitor the highly reactive, volatile, and complex ring-opening kinetics of trifluorooxiranes (e.g., hexafluoropropylene oxide, HFPO).

By leveraging 19 F and 1H NMR, scientists can achieve real-time, non-destructive mechanistic insights. However, the extreme volatility of fluorinated epoxides and the rapid nature of their reactions require rigorous, self-validating experimental designs.

Analytical Strategy & Self-Validating Protocol

Trifluorooxiranes are challenging substrates. For instance, 2,2,3-trifluoro-3-(trifluoromethyl)oxirane boils at -42 °C[1]. At ambient laboratory temperatures, it exists as a pressurized gas. Consequently, standard NMR tubes will fail, leading to sample loss, skewed kinetic data, and safety hazards.

To ensure trustworthiness and absolute mass balance, the following protocol employs a closed-system approach with internal calibration, ensuring that every kinetic data point validates itself against a known baseline.

Step-by-Step Methodology

Step 1: Low-Temperature Reagent Preparation Cool the deuterated solvent (e.g., Toluene- d8​ or THF- d8​ ) to -50 °C using a dry ice/acetone bath. Introduce a known quantity of an inert fluorinated internal standard (e.g., fluorobenzene) and condense the trifluorooxirane directly into the solvent. Causality: Preparing the sample below the boiling point of the epoxide prevents premature volatilization, ensuring the initial molarity is accurate.

Step 2: Securing the Closed System Transfer the cold mixture into a heavy-wall NMR tube equipped with a PTFE J. Young valve. Seal the valve tightly. Causality: A J. Young valve withstands the autogenous pressure generated when the sample warms to the reaction temperature, preventing the epoxide from escaping into the fume hood and preserving the integrity of the kinetic rate laws.

Step 3: Spectrometer Equilibration Insert the sealed tube into the NMR probe pre-set to the target reaction temperature. Allow 10–15 minutes for thermal equilibration. Lock on the deuterium signal, tune the probe for both 19 F and 1H frequencies, and shim the magnet.

Step 4: Baseline Validation (The Self-Validation Step) Acquire a baseline 19 F NMR spectrum before adding the initiator. Integrate the trifluorooxirane signals against the internal standard. Causality: This establishes a 100% mass-balance reference. If the total fluorine integration drops during the kinetic run, it immediately alerts the operator to vapor-phase partitioning or the formation of NMR-invisible (e.g., insoluble polymeric) side products.

Step 5: Reaction Initiation & Rapid Acquisition Eject the tube, rapidly inject the nucleophile or catalyst via a gas-tight syringe through the valve, reseal, mix by inversion, and re-insert into the spectrometer. Immediately trigger a pre-programmed pseudo-2D interleaved 19 F/ 1H acquisition loop.

Workflow Visualization

In-situ NMR workflow for monitoring volatile trifluorooxirane reactions.

Troubleshooting Guides & FAQs

Q1: My 19 F signals are broadening and shifting as the reaction progresses. Is my product degrading? A: Not necessarily. Ring-opening of fluorinated epoxides is highly exothermic. 19 F chemical shifts are exquisitely sensitive to temperature changes (often shifting >0.1 ppm per °C). The localized heating from the reaction causes the internal temperature of the NMR tube to rise, leading to signal drift and broadening due to convection currents. Solution: Increase the variable temperature (VT) gas flow rate to maximize heat dissipation. Alternatively, use the chemical shift difference of an internal standard to continuously calibrate the true sample temperature.

Q2: I am losing mass balance. The trifluorooxirane integrals are dropping, but product integrals aren't rising proportionally. A: You are likely experiencing vapor-phase partitioning. Because trifluorooxirane is highly volatile, it will escape into the headspace of the NMR tube if the solvent volume is too low or the tube is not perfectly sealed. Solution: Increase the solvent volume to 600–700 µL to minimize the headspace volume in the J. Young tube. Ensure the PTFE valve is tightly closed and the O-ring is intact.

Q3: The baseline of my 19 F NMR spectra is rolling severely, making it impossible to integrate the broad signals accurately. How do I fix this? A: This is caused by "acoustic ringing," a common hardware artifact in broadband NMR probes when observing low-frequency nuclei or 19 F. The high-power radiofrequency pulse causes the probe materials to physically vibrate, generating a false signal at the beginning of the Free Induction Decay (FID). Solution: Apply a backward linear prediction algorithm during data processing to replace the first few corrupted data points of the FID. Alternatively, use a pre-scan delay (e.g., a spin-echo sequence) to allow the ringing to dissipate before acquisition begins.

Q4: The ring-opening reaction is too fast. By the time I inject the initiator, mix, and insert the tube, the reaction is already 50% complete. What are my options? A: Manual mixing is generally limited to reactions with half-lives greater than 30–60 seconds. For faster kinetics, you must eliminate the dead time associated with manual handling. Solution: Transition to a Stopped-Flow NMR setup. This technique utilizes specialized probe inserts that allow reagents to be pumped and mixed directly within the active volume of the NMR magnet in sub-second timeframes, enabling the capture of rapidly evolving non-equilibrium reactions[2].

Quantitative Data Presentation: Optimized NMR Parameters

To ensure quantitative accuracy during kinetic monitoring, instrument parameters must be carefully calibrated. Below is a summary of the optimal acquisition settings.

Parameter	19 F NMR Setting	1H NMR Setting	Causality / Rationale
Sweep Width (SW)	250 – 400 ppm	15 – 20 ppm	19 F chemical shifts span a massive range. A wide SW prevents signal fold-over (aliasing) of unexpected fluorinated intermediates.
Relaxation Delay (D1)	5 – 10 seconds	1 – 2 seconds	Fluorine nuclei often exhibit longer longitudinal relaxation times ( T1​ ). Setting D1 > 5× T1​ ensures full magnetization recovery for accurate integration.
Pulse Angle	30°	30° to 90°	Using a smaller flip angle allows for a shorter D1 delay, significantly increasing the temporal resolution for fast kinetic runs.
Decoupling	Inverse gated 1H	19 F (optional)	Inverse gated decoupling removes J-coupling complexity without building up the Nuclear Overhauser Effect (NOE), which would otherwise distort quantitative integration.

References

• Hexafluoropropylene oxide | CID 9883 - PubChem Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Stopped-Flow 19F NMR Spectroscopic Analysis of a Protodeboronation Proceeding at the Sub-Second Time-Scale Source: Connect NMR UK / European Journal of Organic Chemistry URL:[Link]

• Bimolecular Kinetic Studies with High-Temperature Gas-Phase 19F NMR: Cycloaddition Reactions of Fluoroolefins Source: Journal of the American Chemical Society URL:[Link]

Sources

• 1. Hexafluoropropylene oxide | C3F6O | CID 9883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]

Reference Data & Comparative Studies

A Comprehensive Guide to Trifluoromethylation Efficiency: Trifluorooxirane vs. Umemoto's Reagent

The incorporation of the trifluoromethyl (CF₃) group is a cornerstone strategy in medicinal chemistry and drug development. The CF₃ motif profoundly enhances a molecule's lipophilicity, metabolic stability, and target binding affinity. When designing a synthetic route, researchers face a critical strategic divergence: should the CF₃ group be introduced early using a fluorinated building block, or late via an electrophilic trifluoromethylating reagent?

This guide objectively compares the efficiency, mechanistic causality, and practical applications of Trifluorooxirane (a foundational early-stage building block) versus Umemoto's Reagent (a premier late-stage functionalization agent).

Mechanistic Causality and Strategic Fit

Trifluorooxirane (Early-Stage Building Block)

Trifluorooxirane (specifically 2-(trifluoromethyl)oxirane) and its derivatives operate via nucleophilic epoxide ring-opening. These compounds serve as versatile, easily accessible CF₃-containing building blocks for the synthesis of complex target molecules 1[1].

• Causality: The highly electronegative CF₃ group exerts a strong inductive electron-withdrawing effect (-I). This polarization destabilizes any developing positive charge on the adjacent carbon during transition states. Consequently, nucleophilic attack (e.g., by amines or thiolates) is highly regioselective, typically occurring at the less hindered terminal carbon via an Sₙ2 mechanism. This approach is highly atom-economical but requires the target scaffold to be built around the CF₃-containing motif.

Umemoto's Reagent (Late-Stage Functionalization)

Umemoto's reagents (S-(trifluoromethyl)dibenzothiophenium salts) function as powerful electrophilic or radical CF₃ sources. They demonstrate superior performance over hypervalent iodine-based reagents for specific transformations, such as the trifluoromethylation of β-ketoesters2[2].

• Causality: The exceptional leaving group ability of the dibenzothiophene moiety drives the reaction. The positively charged sulfur atom strongly pulls electron density away from the CF₃ group, rendering it highly susceptible to nucleophilic attack. Alternatively, under transition-metal catalysis (e.g., Pd/Cu systems), it undergoes single-electron transfer (SET) to generate a CF₃ radical. This dual reactivity allows for the late-stage C-H trifluoromethylation of complex, pre-assembled heterocycles3[3].

Efficiency and Performance Comparison

The following table summarizes the quantitative and qualitative performance metrics of both strategies based on recent experimental data:

Performance Metric	Trifluorooxirane (Building Block)	Umemoto's Reagent (Late-Stage Reagent)
Primary Application	Early-stage scaffold construction	Late-stage C-H/heteroatom functionalization
Reaction Mechanism	Nucleophilic epoxide ring-opening (Sₙ2)	Electrophilic transfer / Radical SET
Atom Economy	High (Addition reaction, no large leaving groups)	Low (Loss of massive dibenzothiophene leaving group)
Experimental Yields	Typically >80% for simple nucleophiles	60–90% for indolines[3]; 84% for β-ketoesters[2]; 61% for vinylsiloxanes[4]
Regioselectivity	Excellent (Sterically/electronically directed)	Catalyst and directing-group dependent
Substrate Scope	Limited to nucleophiles (amines, thiols, cuprates)	Broad (Arenes, heterocycles, alkenes, activated methylenes)
Scale-up Efficiency	Excellent for multigram quantities	Good, but limited by reagent cost and molecular weight

Experimental Methodologies: Self-Validating Protocols

Protocol 1: Nucleophilic Ring-Opening of Trifluorooxirane (Early-Stage)

Objective: Synthesis of a regiospecific β-trifluoromethyl amino alcohol.

• Preparation: In an oven-dried Schlenk flask under an inert argon atmosphere, dissolve the amine nucleophile (1.2 mmol) in anhydrous methanol (5.0 mL).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add 2-(trifluoromethyl)oxirane (1.0 mmol) dropwise via syringe to prevent exothermic degradation.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-16 hours.

  • Causality: The slow warming ensures the amine selectively attacks the less sterically hindered terminal carbon, driven by the strong electron-withdrawing nature of the CF₃ group which destabilizes adjacent carbocation character.

• Monitoring (Self-Validation): Extract a 50 µL aliquot, dilute in CDCl₃, and perform a quick ¹⁹F NMR. The starting oxirane exhibits a distinct CF₃ multiplet. Successful conversion is validated by the shift of the CF₃ signal (typically to a doublet/triplet around δ -78 ppm) and the disappearance of the starting material signal5[5].

• Isolation: Concentrate the mixture under reduced pressure and purify via flash column chromatography (silica gel, hexane/ethyl acetate).

Protocol 2: Pd-Catalyzed C7 Trifluoromethylation with Umemoto's Reagent (Late-Stage)

Objective: Regioselective C-H functionalization of indolines.

• Preparation: To a 15 mL sealed tube, add the N-pyrimidylindoline substrate (0.2 mmol), Umemoto's reagent (S-(trifluoromethyl)dibenzothiophenium triflate) (0.4 mmol), Pd(OAc)₂ (10 mol%), and Cu(OAc)₂ (0.4 mmol)6[6].

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) (2.0 mL) under an argon atmosphere.

• Reaction: Seal the tube and heat the mixture at 100 °C for 24 hours.

  • Causality: The Pd(II) catalyst coordinates with the pyrimidine directing group, activating the specific C7-H bond. Cu(II) acts as an oxidant to facilitate the Pd(II)/Pd(III)/Pd(IV) catalytic cycle, allowing Umemoto's reagent to transfer the CF₃ radical efficiently[3].

• Monitoring (Self-Validation): Monitor by TLC and LC-MS. The massive mass shift (+68 Da net addition) and the precipitation of the dibenzothiophene byproduct serve as physical and mass-spectrometric validations of the reaction's progress.

• Isolation: Cool to room temperature, filter through a short pad of Celite, concentrate, and purify by silica gel chromatography to yield the C7-trifluoromethylated indoline in up to 90% yield[3].

Strategic Workflow Visualization

Comparison of CF3 incorporation workflows: Early-stage building block vs. late-stage functionalization.

References

• Pd-Catalyzed Direct C7 Trifluoromethylation of Indolines with Umemoto's Reagent Source: acs.org URL:[Link]

• Pd-Catalyzed Direct C7 Trifluoromethylation of Indolines with Umemoto's Reagent | Organic Letters Source: acs.org URL:[Link]

• Copper-Catalyzed Trifluoromethylation of Vinylsiloxanes Source: chemrxiv.org URL:[Link]

• Electrophilic S-Trifluoromethylation of Cysteine Side Chains in alpha- and beta-Peptides Source: researchgate.net URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Trifluorooxirane (2925-24-8) for sale [vulcanchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Publish Comparison Guide: Trifluorooxirane vs. Langlois' Reagent in CF₃-Functionalization

Executive Summary

The incorporation of the trifluoromethyl (–CF₃) group is a cornerstone strategy in modern drug development, drastically improving a pharmacophore's lipophilicity, metabolic stability, and binding affinity. For synthetic chemists, accessing CF₃-functionalized aliphatic and heterocyclic systems (such as morpholines and complex amino alcohols) typically forces a choice between two divergent strategic paradigms: Late-Stage Radical Trifluoromethylation using Langlois' reagent, or Bottom-Up Polar Assembly using trifluorooxirane building blocks.

This guide provides an objective, data-driven comparison of Langlois' reagent (CF₃SO₂Na) and 2-trifluoromethyloxirane, detailing their mechanistic causality, experimental protocols, and strategic utility in pharmaceutical synthesis.

Mechanistic Causality & Strategic Divergence

As an Application Scientist, selecting the correct CF₃ source requires understanding the fundamental causality behind the reaction mechanisms. The choice dictates not only the reaction conditions but also the stereochemical outcome of the final product.

Langlois' Reagent: The Radical Cascade Approach

Sodium trifluoromethanesulfinate (Langlois' reagent) is the gold standard for generating the highly electrophilic •CF₃ radical[1].

• Causality of Activation : The reagent requires a Single Electron Transfer (SET) oxidation (via chemical oxidants, photoredox catalysis, or electrochemistry). The resulting sulfonyl radical undergoes rapid, entropically driven extrusion of SO₂ gas. This irreversible gas evolution is the thermodynamic driving force that pushes the equilibrium forward, generating the •CF₃ radical[2].

• Strategic Utility : Ideal for late-stage functionalization of unactivated alkenes (e.g., radical oxytrifluoromethylation). It allows chemists to take a simple, unfunctionalized tether and simultaneously install the CF₃ group and close a ring in a single step[3].

Trifluorooxirane: The Polar Building-Block Approach

Conversely, 2-trifluoromethyloxirane is utilized in a polar, bottom-up synthetic strategy.

• Causality of Activation : The highly electronegative CF₃ group exerts a strong inductive pull, significantly polarizing the adjacent C–O epoxide bonds. This electronic bias directs incoming nucleophiles (such as amines or alcohols) to attack the less sterically hindered, more electrophilic terminal carbon via an S_N2 mechanism.

• Strategic Utility : While it does not generate free •CF₃ radicals, it achieves the exact same structural end-goal (CF₃-alcohols or heterocycles) with absolute stereocontrol. Because enantiopure trifluorooxirane is commercially available, chirality is perfectly transferred to the product—a feat that is notoriously difficult to achieve in free-radical cascades[4].

Mandatory Visualization: Mechanistic Divergence

Divergent pathways to CF3-targets: Radical addition (Langlois) vs. Polar ring-opening (Oxirane).

Quantitative Data & Performance Comparison

The following table synthesizes the operational parameters for both approaches when targeting CF₃-functionalized aliphatic heterocycles.

Parameter	Langlois' Reagent (CF₃SO₂Na)	2-Trifluoromethyloxirane
Reaction Paradigm	Radical Addition / Cascade Cyclization	Polar S_N2 Ring-Opening
Activation Requirement	SET Oxidation (Photocatalyst, Electrochemistry)	Mild heating or Lewis Acid catalysis
Stereocontrol	Difficult (Requires specialized chiral catalysts)	Excellent (Chirality transfer from epoxide)
Atom Economy	High (Direct C-H or C=C functionalization)	Moderate (Requires pre-functionalized nucleophiles)
Primary Byproducts	SO₂ gas, oxidized catalyst byproducts	None (Addition reaction)
Best Used For...	Late-stage functionalization of complex leads	Ground-up synthesis of enantiopure building blocks

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each workflow includes an internal checkpoint to verify the mechanistic pathway before proceeding to isolation.

Protocol A: Electrochemical Radical Oxytrifluoromethylation (Langlois' Reagent)

This protocol utilizes anodic oxidation to generate the •CF₃ radical, avoiding harsh chemical oxidants[3].

• Reaction Setup : In an undivided electrochemical cell equipped with a graphite anode and a platinum plate cathode, dissolve the N-tethered alkenyl alcohol (0.5 mmol) and Langlois' reagent (CF₃SO₂Na, 1.5 mmol, 3.0 equiv) in a 10:1 mixture of CH₃CN/H₂O (11 mL).

• Electrolyte Addition : Add LiClO₄ (0.5 mmol) as the supporting electrolyte. Causality: Water is strictly required to ensure the full dissolution of the Langlois reagent and to stabilize the radical intermediates.

• Electrolysis : Apply a constant current of 10 mA at room temperature for 4-6 hours.

• Self-Validation Checkpoint : Extract a 50 µL aliquot at 1 hour. Spike with TEMPO (radical scavenger) and analyze via GC-MS. The detection of a TEMPO-CF₃ adduct confirms the successful generation of the •CF₃ radical via SET oxidation.

• Workup : Quench with water, extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography to isolate the CF₃-morpholine derivative.

Protocol B: Regioselective Ring-Opening (2-Trifluoromethyloxirane)

This protocol relies on the electrophilic nature of the oxirane for bottom-up assembly[4].

• Reaction Setup : In an oven-dried Schlenk flask under N₂, dissolve the primary amine nucleophile (1.0 mmol) in anhydrous ethanol (5 mL).

• Reagent Addition : Cool the mixture to 0 °C. Dropwise, add enantiopure (S)-2-trifluoromethyloxirane (1.2 mmol, 1.2 equiv).

• Ring Opening : Allow the reaction to warm to room temperature and stir for 12 hours. Causality: Ethanol facilitates proton transfer during the epoxide opening, accelerating the S_N2 attack at the less hindered carbon.

• Self-Validation Checkpoint : Perform a crude ¹⁹F NMR analysis. The starting oxirane presents a distinct ¹⁹F shift. A complete shift of the CF₃ signal (typically moving downfield) validates that the regioselective ring-opening is complete, forming the intermediate β-amino-α-trifluoromethyl alcohol without side-reactions.

• Cyclization & Workup : Add a cyclizing agent (e.g., triphosgene or a dihalide tether, depending on the target), heat to 60 °C for 4 hours, then concentrate and purify via column chromatography.

References

• Chinese Chemical Society (2022). Application of Langlois' reagent (NaSO2CF3) in C–H functionalisation. Source: Chinese Chemical Society. URL: [Link]

• Wang, Q., et al. (2020). Electrochemical Intramolecular Oxytrifluoromethylation of N-Tethered Alkenyl Alcohols: Synthesis of Functionalized Morpholines. Source: Organic Letters, ACS Publications. URL: [Link]

• The Journal of Organic Chemistry (2026). TBADT-Photocatalyzed Trifluoromethylation of Phenylpropiolamides Using Langlois Reagent: Access to Oxindole Derivatives. Source: ACS Publications. URL: [Link]

• The Journal of Organic Chemistry (2019). Deoxofluorination of Aliphatic Carboxylic Acids: A Route to Trifluoromethyl-Substituted Derivatives. Source: ACS Publications. URL: [Link]

Sources

• 1. ccspublishing.org.cn [ccspublishing.org.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of Trifluorooxirane Reaction Products by ¹⁹F NMR Spectroscopy

For researchers, scientists, and drug development professionals working with the highly reactive and versatile building block, trifluorooxirane, rigorous validation of its reaction products is paramount to ensure the integrity of downstream applications. The unique properties of the fluorine atom make ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy an exceptionally powerful tool for this purpose. This guide provides an in-depth comparison of ¹⁹F NMR with alternative analytical techniques for the validation of trifluorooxirane reaction products, supported by experimental data and protocols. Our focus is to equip you with the knowledge to make informed decisions for your analytical workflows, ensuring both accuracy and efficiency.

The Challenge of Trifluorooxirane and the Power of ¹⁹F NMR

Trifluorooxirane is a valuable synthon in medicinal and agricultural chemistry due to the desirable physicochemical properties imparted by the trifluoromethyl group. However, its high reactivity, particularly towards nucleophilic ring-opening, can lead to a variety of products, including regioisomers. This necessitates a robust analytical method that can unambiguously identify and quantify the desired product while also detecting any potential byproducts.

¹⁹F NMR spectroscopy has emerged as a superior technique for the analysis of fluorinated compounds for several key reasons:

• High Sensitivity: The ¹⁹F nucleus has a spin of 1/2 and a high gyromagnetic ratio, making it one of the most sensitive NMR-active nuclei, second only to ¹H.[1][2]

• 100% Natural Abundance: The ¹⁹F isotope is 100% naturally abundant, eliminating the need for isotopic enrichment.[1][2]

• Wide Chemical Shift Range: ¹⁹F NMR boasts a very large chemical shift dispersion (over 800 ppm), which minimizes signal overlap and simplifies spectral interpretation, even in complex mixtures.[1][2][3]

• Sensitivity to the Local Chemical Environment: The chemical shift of a ¹⁹F nucleus is highly sensitive to its electronic environment, providing detailed structural information.[1][4]

Validating Trifluorooxirane Reactions: A Case Study Approach

To illustrate the power of ¹⁹F NMR in validating trifluorooxirane reactions, we will consider its ring-opening with a generic nucleophile (Nu-H). The reaction can potentially yield two regioisomers, depending on the site of nucleophilic attack.

The ¹⁹F NMR spectrum of the reaction mixture will provide a clear fingerprint of the products formed. The number of signals, their chemical shifts, and their coupling patterns will allow for the unambiguous identification of the major and minor products.

Experimental Protocol: ¹⁹F NMR Analysis of a Trifluorooxirane Reaction Mixture

The following is a generalized protocol for the analysis of a trifluorooxirane reaction mixture by ¹⁹F NMR.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the crude reaction mixture.
• Dissolve the sample in a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in an NMR tube.
• Add a known amount of an internal standard containing a fluorine atom with a distinct chemical shift (e.g., trifluorotoluene or hexafluorobenzene). This will allow for the quantification of the products.

2. NMR Data Acquisition:

• Acquire the ¹⁹F NMR spectrum on a spectrometer with a fluorine-capable probe.
• Key acquisition parameters to consider:
• Spectral Width: Ensure the spectral width is large enough to encompass all expected fluorine signals.[3]
• Transmitter Offset: Center the transmitter frequency in the region of expected signals to ensure uniform excitation.
• Relaxation Delay (d1): Use a sufficiently long relaxation delay (typically 5 times the longest T1) to ensure accurate integration for quantitative analysis.
• Number of Scans: Adjust the number of scans to achieve an adequate signal-to-noise ratio.

3. Data Processing and Analysis:

• Apply a Fourier transform to the acquired free induction decay (FID).
• Phase the spectrum and perform baseline correction.
• Reference the spectrum to the internal standard.
• Integrate the signals corresponding to the starting material, products, and internal standard.
• Analyze the chemical shifts and coupling constants to assign the structures of the products.

Below is a workflow diagram for the validation of trifluorooxirane reaction products using ¹⁹F NMR.

Caption: Workflow for Trifluorooxirane Product Validation by ¹⁹F NMR.

Comparison with Alternative Analytical Methods

While ¹⁹F NMR is a powerful tool, other analytical techniques can also be employed for the validation of trifluorooxirane reaction products. The choice of method often depends on the specific information required, available instrumentation, and the nature of the analytes.

Feature	¹⁹F NMR Spectroscopy	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Measures the resonance of ¹⁹F nuclei in a magnetic field.	Separates volatile compounds based on their boiling points and interactions with a stationary phase, followed by mass analysis.	Separates compounds based on their partitioning between a mobile and stationary phase, followed by mass analysis.
Sample Requirements	Soluble sample, 5-10 mg.	Volatile and thermally stable sample or derivative.	Soluble sample, often at lower concentrations than NMR.
Structural Information	Excellent for structural elucidation through chemical shifts and coupling constants.	Provides molecular weight and fragmentation patterns, which can be used for structural inference.	Provides molecular weight and fragmentation patterns.
Quantitative Analysis	Highly accurate and precise with the use of an internal standard.	Can be quantitative with proper calibration.	Can be quantitative with proper calibration.
Throughput	Moderate.	High, especially with an autosampler.	High, especially with an autosampler.
Strengths	Unambiguous identification of fluorinated compounds, excellent for isomer differentiation, non-destructive.	High sensitivity, excellent for separating complex mixtures of volatile compounds.	Broad applicability to a wide range of compounds, including non-volatile and thermally labile ones.
Limitations	Lower sensitivity compared to MS techniques, requires a higher concentration of analyte.	Not suitable for non-volatile or thermally labile compounds without derivatization.	Can suffer from matrix effects, isomer differentiation can be challenging without chromatographic separation.

Causality Behind Method Selection

The choice between these techniques is driven by the specific questions you need to answer about your reaction.

• For unambiguous structural confirmation and isomer determination , ¹⁹F NMR is the gold standard. The distinct chemical shifts and coupling patterns of the fluorine atoms provide a definitive fingerprint of the molecular structure.

• For high-throughput screening of reaction conditions or for detecting trace impurities , GC-MS and LC-MS are often preferred due to their higher sensitivity and throughput.

• When dealing with a complex reaction mixture containing both volatile and non-volatile products , a combination of GC-MS and LC-MS may be necessary for a comprehensive analysis.

Below is a diagram illustrating the decision-making process for selecting the appropriate analytical method.

Caption: Decision Tree for Analytical Method Selection.

Conclusion: A Multi-faceted Approach to Validation

In the rigorous world of chemical research and development, the validation of reaction products is a non-negotiable step. For reactions involving trifluorooxirane, ¹⁹F NMR spectroscopy stands out as an exceptionally informative and reliable technique for structural elucidation and quantification. Its ability to provide detailed insights into the molecular architecture of fluorinated compounds is unparalleled.

However, a comprehensive validation strategy often benefits from a multi-technique approach. While ¹⁹F NMR provides the definitive structural confirmation, the high sensitivity and throughput of GC-MS and LC-MS make them invaluable for reaction screening, impurity profiling, and quality control. By understanding the strengths and limitations of each technique, researchers can design a validation workflow that is both scientifically sound and operationally efficient, ensuring the quality and reliability of their trifluorooxirane-derived products.

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• Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia. (URL: [Link])

• ¹⁹F Chemical Shifts and Coupling Constants - NMR Facility, UCSB Chem and Biochem. (URL: [Link])

• ¹⁹-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. (URL: [Link])

• ¹⁹F and ¹H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing). (URL: [Link])

• Fluorine NMR. (URL: [Link])

• Synthesis of Polyfluorinated Tertiary Alcohols Using Ring Opening Reactions of 2,2-Bis(trifluoromethyl)oxirane | Request PDF - ResearchGate. (URL: [Link] trifluoromethyl_oxirane)

• 4 - Supporting Information. (URL: [Link])

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• New ¹⁹F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC. (URL: [Link])

• quantitative analysis of fluorinated synthetic cannabinoids us- ing 19f nuclear magnetic. (URL: [Link])

• Supporting Information - Wiley-VCH. (URL: [Link])

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• Probing rotaxane dynamics with ¹⁹F NMR/MRI: Unveiling the roles of mechanical bond and steric hindrance. (URL: [Link])

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• Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ⁵-Sterol Autoxidation) in Environmental Samples - PMC. (URL: [Link])

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Comparative reactivity of Trifluorooxirane with substituted nucleophiles

Comparative Reactivity of Trifluorooxiranes with Substituted Nucleophiles: A Comprehensive Guide for Drug Development

As fluorinated motifs become increasingly central to modern pharmacophores, trifluorooxiranes—specifically 2-(trifluoromethyl)oxirane and 2,2-bis(trifluoromethyl)oxirane—have emerged as indispensable synthetic building blocks. The strategic incorporation of the trifluoromethyl (-CF3) group fundamentally alters the epoxide's reactivity profile, increasing ring strain and enhancing susceptibility to nucleophilic attack compared to non-fluorinated analogs (1)[1].

This guide provides an objective comparison of trifluorooxirane reactivity across various substituted nucleophiles, detailing the mechanistic causality, quantitative performance, and self-validating experimental protocols required for robust drug development.

Mechanistic Causality: The Fluorine Effect on Epoxide Ring-Opening

In standard aliphatic epoxides, nucleophilic ring-opening under basic or neutral conditions typically occurs at the less sterically hindered carbon via an SN2 mechanism. However, the introduction of one or more -CF3 groups superimposes a profound electronic effect that dictates strict reaction pathways.

The Causality of Regioselectivity: The strong electron-withdrawing nature of the -CF3 group highly polarizes the C-O bonds. While the α-carbon (bearing the -CF3 group) becomes highly electron-deficient, incoming nucleophiles are repelled by the dense, localized electron cloud of the fluorine atoms and the steric bulk of the -CF3 group itself. Consequently, nucleophilic attack is directed almost exclusively to the terminal methylene (β-carbon). This dynamic results in a strictly regioselective cleavage, yielding β-substituted-α-trifluoromethyl alcohols (2)[2]. In the case of 2,2-bis(trifluoromethyl)oxirane, the dual electron-withdrawing effect ensures the unsubstituted carbon is the exclusive site for nucleophilic attack, yielding polyfluorinated tertiary alcohols (3)[3].

Mechanistic Logic of Regioselective Nucleophilic Attack on Trifluorooxiranes

Comparative Reactivity Profiles

To objectively compare performance, we must evaluate how different classes of substituted nucleophiles interact with trifluorooxiranes. The table below synthesizes the quantitative and qualitative outcomes of these interactions.

Table 1: Comparative Reactivity of Trifluorooxiranes with Substituted Nucleophiles

Nucleophile Class	Specific Reagent	Substrate	Regioselectivity	Primary Product	Performance & Notes
N-Nucleophiles	Diethylamine / Ammonia	2-(Trifluoromethyl)oxirane	Strict (β-attack)	β-Amino-α-CF3 alcohols	High yield; clean regioselective cleavage[2].
O/S-Nucleophiles	Alcohols / Thiols	2,2-Bis(trifluoromethyl)oxirane	Strict (β-attack)	α-CF3 Ethers / Thioethers	Excellent; exclusive formation of tertiary alcohols[3].
C-Nucleophiles	Organometallics (Grignard)	2,2-Bis(trifluoromethyl)oxirane	Strict (β-attack)	Alkylated Tertiary Alcohols	Moderate to High; requires strict temperature control[3].
C-Electrophiles	Alkyl Halides (via Oxiranyl Anion)	2-(Trifluoromethyl)oxirane	α-alkylation (Retention)	2-Alkyl-2-CF3 oxiranes	High yield; stereospecific retention of configuration[4].

(Note on Oxiranyl Anions: Uniquely, 2-(trifluoromethyl)oxirane can be treated with n-BuLi to generate an α-trifluoromethylated oxiranyl anion. The -CF3 group stabilizes this carbanion, allowing for stereospecific trapping with electrophiles while retaining the original stereochemistry (4)[4].)

Experimental Protocols: A Self-Validating System

In synthetic development, a protocol is only as reliable as its validation checkpoints. The following methodology for the nucleophilic ring-opening of 2-(trifluoromethyl)oxirane with secondary amines is designed as a self-validating system, ensuring that causality and empirical data align at every step.

Protocol: Regioselective Synthesis of β-Amino-α-Trifluoromethyl Alcohols Objective: React 2-(trifluoromethyl)oxirane with diethylamine to yield 3-diethylamino-1,1,1-trifluoropropan-2-ol[2].

• Step 1: Anhydrous Preparation & Setup

  • Action: Purge a flame-dried Schlenk flask with inert argon. Add 1.0 equivalent of 2-(trifluoromethyl)oxirane to anhydrous dichloromethane (DCM) at 0 °C.

  • Causality: The inherent ring strain makes the epoxide susceptible to premature hydrolysis if ambient moisture is present.

• Step 2: Controlled Nucleophilic Addition

  • Action: Dropwise addition of 1.2 equivalents of diethylamine over 30 minutes, maintaining the temperature strictly at 0 °C.

  • Causality: The reaction is highly exothermic. Temperature spikes can overcome the activation energy barrier for competing side reactions or oligomerization.

• Step 3: In-Process Validation (The Self-Validating Checkpoint)

  • Action: After 2 hours, extract a 0.1 mL aliquot under inert conditions. Perform rapid 19F NMR.

  • Validation: Monitor the disappearance of the epoxide -CF3 signal and the emergence of the distinct doublet associated with the β-amino-α-CF3 alcohol product. If the starting material peak persists, extend the reaction time. Do not proceed to quenching until conversion is >95%.

• Step 4: Quenching and Isolation

  • Action: Quench the reaction with saturated aqueous NH4Cl. Extract with diethyl ether (3x). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Validation: Final structural confirmation via 1H, 13C, and 19F NMR, alongside GC-MS to verify absolute regiochemical purity.

Self-Validating Experimental Workflow for Trifluorooxirane Ring-Opening

Application in Drug Development

The ability to predictably open trifluorooxiranes with substituted nucleophiles is a cornerstone of modern medicinal chemistry. The resulting β-amino-α-trifluoromethyl alcohols are critical pharmacophores. The -CF3 group enhances lipophilicity, improves metabolic stability by blocking cytochrome P450 oxidation sites, and modulates the pKa of adjacent amines. This directly influences target binding affinity, membrane permeability, and overall bioavailability, making trifluorooxiranes an essential tool for drug development professionals.

References

• Source: National Institutes of Health (NIH)
• Trifluorooxirane - 2925-24-8 Source: Vulcanchem URL
• Synthesis of Polyfluorinated Tertiary Alcohols Using Ring Opening Reactions of 2,2-Bis(trifluoromethyl)
• The First Generation and Stereospecific Alkylation of α-Trifluoromethyl Oxiranyl Anion Source: Organic Letters - ACS Publications URL

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• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Isotopic Labeling with Trifluorooxirane for Researchers, Scientists, and Drug Development Professionals

In the fields of medicinal chemistry and drug development, the incorporation of the trifluoromethyl (CF3) group is a well-established strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates.[1] Furthermore, the introduction of positron-emitting isotopes, such as fluorine-18 (¹⁸F), is crucial for the development of tracers for Positron Emission Tomography (PET) imaging, a powerful in vivo imaging technique.[2] This guide provides a comprehensive comparison of trifluorooxirane (TFO) as a reagent for isotopic labeling, evaluating its performance against other methods and providing supporting experimental data for informed decision-making by researchers and scientists.

The Strategic Importance of the Trifluoromethyl Group in Modern Drug Discovery

The trifluoromethyl group is a key functional group in many pharmaceuticals and agrochemicals.[3] Its unique properties, including high electronegativity and stability, can significantly alter the lipophilicity and metabolic profile of a molecule.[4] The development of efficient and selective methods for introducing the CF3 group, particularly in the later stages of a synthetic sequence ("late-stage functionalization"), is a major focus of contemporary organic synthesis.[5][6] This allows for the rapid generation of analog libraries and the optimization of lead compounds.

Trifluorooxirane: A Versatile Reagent for Isotopic Labeling

Trifluorooxirane is a fluorinated epoxide that serves as a valuable reagent for introducing the trifluoromethyl group into organic molecules. Its utility stems from its reactivity towards nucleophiles, which proceeds via a ring-opening mechanism to afford α-trifluoromethylated products. This reactivity makes it particularly suitable for the isotopic labeling of a wide range of substrates, including those containing amine and thiol functional groups.

Reaction Mechanism and Workflow

The reaction of trifluorooxirane with a nucleophile typically proceeds via an Sₙ2 mechanism, where the nucleophile attacks one of the carbon atoms of the epoxide ring, leading to the opening of the three-membered ring.[7] This process is often highly regioselective, with the nucleophile preferentially attacking the less substituted carbon.

Caption: Generalized reaction mechanism and experimental workflow for isotopic labeling with trifluorooxirane.

Comparative Analysis of Trifluoromethylation Reagents

While trifluorooxirane is a valuable tool, several other classes of reagents are commonly used for trifluoromethylation. The choice of reagent depends on the specific substrate, desired reaction conditions, and functional group tolerance.

Reagent Class	Specific Reagent Examples	Reaction Type	Key Advantages	Common Substrates
Electrophilic	Togni's Reagents, Umemoto's Reagents	Electrophilic	Broad substrate scope, high functional group tolerance.[1][8]	Nucleophiles (e.g., enolates, electron-rich aromatics).[8]
Nucleophilic	Ruppert-Prakash Reagent (TMSCF₃)	Nucleophilic	Effective for carbonyl compounds.[9]	Aldehydes, ketones, imines.
Radical	Langlois Reagent (NaSO₂CF₃)	Radical	Useful for direct C-H functionalization of heterocycles.[10]	Heteroaromatic compounds.

Data-Driven Comparison: For the trifluoromethylation of β-ketoesters, electrophilic sulfonium salts like Umemoto's reagents often provide higher yields compared to hypervalent iodine reagents such as Togni's.[1] Radical methods using the Langlois reagent offer a robust alternative for the direct C-H trifluoromethylation of heterocycles.[10]

Isotopic Labeling with ¹⁸F-Trifluorooxirane for PET Imaging

The short half-life of fluorine-18 (approximately 110 minutes) necessitates rapid and efficient radiolabeling methods.[11] ¹⁸F-Trifluorooxirane has emerged as a promising synthon for the preparation of ¹⁸F-labeled PET tracers. The synthesis typically involves the reaction of a suitable precursor with cyclotron-produced [¹⁸F]fluoride.

Comparison with Other ¹⁸F-Labeling Methods

The development of ¹⁸F-labeled radiopharmaceuticals is a critical area of research, with several established methods for introducing the ¹⁸F isotope.[12]

Labeling Method	Key Features	Advantages	Limitations
Nucleophilic Substitution	Sₙ2 or SₙAr reactions with [¹⁸F]fluoride.[12]	High specific activity, versatile.	Often requires harsh conditions (high temperature, aprotic solvents).[13]
Prosthetic Group Labeling	Two-step process involving an ¹⁸F-labeled synthon.[14][15]	Milder conditions for labeling sensitive biomolecules.	Can be time-consuming, may alter biological activity.[13]
"Click" Chemistry	Bioorthogonal reactions for rapid conjugation.	High efficiency and specificity.	Requires pre-functionalization of the target molecule.
Al¹⁸F-Chelation	Chelation of an Al¹⁸F complex by a ligand conjugated to the biomolecule.[15]	One-step labeling in aqueous media.	Requires a suitable chelator.

The choice of labeling strategy depends on the nature of the molecule to be labeled, with indirect methods often preferred for sensitive biomolecules like peptides and proteins to avoid degradation under harsh conditions.[13]

Experimental Protocol: General Procedure for Nucleophilic Ring-Opening of Trifluorooxirane

Objective: To provide a standardized, step-by-step methodology for the reaction of trifluorooxirane with a nucleophile.

Materials:

• Trifluorooxirane (or a suitable precursor for in situ generation)

• Nucleophilic substrate (e.g., an amine, thiol, or alcohol)

• Anhydrous solvent (e.g., THF, CH₃CN)

• Base (if required for deprotonation of the nucleophile)

• Standard laboratory glassware and purification supplies

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve the nucleophilic substrate in the anhydrous solvent.

• If necessary, add a base to deprotonate the nucleophile.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature).

• Slowly add trifluorooxirane to the reaction mixture with stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Upon completion, quench the reaction with an appropriate reagent (e.g., water, saturated aqueous ammonium chloride).

• Perform an aqueous workup to remove inorganic salts.

• Extract the product into a suitable organic solvent.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography, recrystallization, or distillation.

Self-Validating System: The identity and purity of the final product should be confirmed by spectroscopic methods such as NMR (¹H, ¹³C, ¹⁹F) and mass spectrometry.

Caption: Step-by-step experimental workflow for the reaction of trifluorooxirane with a nucleophile.

Conclusion

Trifluorooxirane offers a valuable and versatile platform for the introduction of the trifluoromethyl group in isotopic labeling studies. Its reactivity under mild conditions makes it particularly attractive for the late-stage functionalization of complex molecules and the labeling of sensitive biomolecules. While a range of other trifluoromethylating and ¹⁸F-labeling reagents are available, the unique characteristics of trifluorooxirane make it a powerful tool in the arsenal of chemists and drug development professionals. The selection of the optimal reagent and methodology will always depend on the specific requirements of the synthetic target and the desired application.

References

• Aryl Sulfonium Salts for Site-Selective Late-Stage Trifluoromethylation. PMC. [Link]

• Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds. PMC. [Link]

• Aqueous Benzylic C–H Trifluoromethylation for Late-Stage Functionalization. Journal of the American Chemical Society. [Link]

• Aqueous Benzylic C–H Trifluoromethylation for Late-Stage Functionalization. NSF Public Access Repository. [Link]

• A straightforward access to trifluoromethylated natural products through late-stage functionalization. RSC Publishing. [Link]

• ¹⁸F-Labeling of Sensitive Biomolecules for Positron Emission Tomography. PMC. [Link]

• Recent Development of Trifluoromethyl Reagents: A Review. ResearchGate. [Link]

• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. PMC. [Link]

• Simplified one-pot ¹⁸F-labeling of biomolecules with in situ generated fluorothiophosphate synthons in high molar activity. PMC. [Link]

• Advances in the Development of Trifluoromethoxylation Reagents. Semantic Scholar. [Link]

• Fast Indirect Fluorine-18 Labeling of Protein/Peptide using the useful 6-Fluoronicotinic acid-2,3,5,6-Tetrafluorophenyl prosthetic group. PMC. [Link]

• Al¹⁸F-Labeling Of Heat-Sensitive Biomolecules for Positron Emission Tomography Imaging. PMC. [Link]

• C-F Bond Cleavage by Intramolecular SN2 Reaction of Alkyl Fluorides with O- and N-Nucleophiles. Journal of the American Chemical Society. [Link]

• Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. Chemical Reviews. [Link]

• Fluorine-18 containing FDA-approved PET tracers as of August 2021. ResearchGate. [Link]

• Positron emission tomography (PET) imaging with 18F-based radiotracers. PMC. [Link]

• Oxidative trifluoromethylation and trifluoromethylthiolation reactions using (trifluoromethyl)trimethylsilane as a nucleophilic CF3 source. PubMed. [Link]

• Mechanistic Study of Nucleophilic Fluorination Promoted by Tri-tert-Butanolamine. ResearchGate. [Link]

• Synthesis of Fluorine-18 for Advanced PET Imaging. Open MedScience. [Link]

• Fluorine-18-labeled PET Radiotracers for Imaging Tryptophan Uptake and metabolism: a Systematic Review. PMC. [Link]

• [¹⁸F]fluoride Activation and ¹⁸F-Labelling in Hydrous Conditions—Towards a Microfluidic Synthesis of PET Radiopharmaceuticals. MDPI. [Link]

• Nucleophilic Substitution Reaction. BYJU'S. [Link]

• Synthesis of isotopically labeled 1,3-dithiane. PubMed. [Link]

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Safety & Regulatory Compliance

Operational Safety and Logistical Guide: Personal Protective Equipment and Handling Protocols for Trifluorooxirane

Executive Summary

Trifluorooxirane (C₂F₃HO) and its perfluorinated isomers (such as hexafluoropropylene oxide, HFPO) are highly strained, electrophilic epoxides utilized extensively in the synthesis of fluorinated surfactants, ethers, and advanced polymers ()[1]. However, their unique electronic environment—driven by the intense electron-withdrawing nature of the fluorine substituents—confers extreme reactivity, thermal instability, and significant toxicological hazards[2]. This guide provides drug development professionals and laboratory scientists with a mechanistic, self-validating framework for the safe handling, personal protective equipment (PPE) selection, and disposal of trifluorooxirane.

Mechanistic Toxicology & Thermal Instability

To design an effective safety protocol, one must first understand the causality of trifluorooxirane's hazards.

Thermal Degradation: Differential scanning calorimetry (DSC) indicates that trifluorooxirane begins to decompose at 120°C, featuring a violent exothermic peak at 145°C (ΔH = -98 kJ/mol) ()[2]. If operational temperatures exceed 45°C, the compound risks runaway degradation into highly toxic byproducts, including hydrogen fluoride (HF) gas and acyl fluorides[3].

Bioactivation & Toxicity: In vivo, trifluorooxirane is generated as a transient, reactive intermediate during the cytochrome P450-mediated oxidation of 1,1,2-trifluoroethene (HFO-1123). The epoxide rapidly undergoes glutathione (GSH) conjugation. This conjugate is transported to the kidneys, where renal β-lyase cleaves it to yield monofluoroacetic acid (MFA)—a severe cellular toxin that halts the tricarboxylic acid (TCA) cycle[2].

Figure 1: CYP450-mediated bioactivation of HFO-1123 to trifluorooxirane and downstream toxicity.

Quantitative Hazard Data

Understanding the physical properties of trifluorooxirane dictates the logistical requirements for its storage and handling.

Property	Value	Operational Implication
Decomposition Onset	120°C	Strict thermal monitoring required; never exceed 45°C during routine handling[2][3].
Exothermic Peak	145°C (ΔH = -98 kJ/mol)	High risk of thermal runaway; requires closed-system pressure relief[2].
Physical State	Liquefied Gas (under pressure)	Rapid expansion causes severe frostbite upon dermal contact[4].
Vapor Density	Heavier than air	Accumulates in low-lying areas, causing asphyxiation[1].

Personal Protective Equipment (PPE) Matrix

Because trifluorooxirane is handled as a compressed, liquefied gas and poses both cryogenic and toxicological threats, standard laboratory PPE is insufficient. The following matrix outlines the mandatory equipment based on occupational safety standards ()[3][4].

Protection Zone	Required Equipment	Mechanistic Justification
Respiratory	Positive-pressure Self-Contained Breathing Apparatus (SCBA).	Protects against asphyxiation and inhalation of toxic HF degradation products[4].
Hands	Cold-insulating, chemically resistant gloves (e.g., heavy-duty Neoprene).	Prevents cryogenic burns (frostbite) from rapid vaporization of liquefied gas[3].
Eye/Face	Gas-tight chemical goggles paired with a full-face shield.	Protects ocular mucosa from corrosive vapors and pressurized liquid splashes[3].
Skin/Body	Gas-tight chemically protective suit (Level A or B).	Prevents dermal absorption of reactive epoxides and protects against cold burns[4].

Standard Operating Procedure: Handling & Experimental Workflow

The following step-by-step methodology must be strictly adhered to when performing nucleophilic ring-opening reactions (e.g., amine functionalization) with trifluorooxirane[2]. This protocol is designed as a self-validating system, ensuring that failure at any step safely halts the process.

Step 1: Pre-Operation Environmental Verification

• Ventilation: Ensure the primary engineering control is a certified, high-velocity fume hood or a ventilated gas cabinet equipped with continuous oxygen and toxic gas detectors[3].

• Thermal Check: Verify that ambient and reaction temperatures are strictly maintained below 45°C[3].

• PPE: Don all required PPE as outlined in the matrix above.

Step 2: Closed-System Setup

• Inert Atmosphere: Purge the reaction vessel with an inert gas (Argon or Nitrogen) to displace moisture. Trifluorooxirane hydrolyzes to oxalic acid and corrosive fluoride ions in the presence of water, which can degrade standard glassware[2].

• Material Compatibility: Connect the trifluorooxirane cylinder to the reaction vessel using stainless steel tubing. Avoid carbon steel for prolonged exposure to prevent catalytic degradation[3].

Step 3: Controlled Transfer and Reaction

• Nucleophile Addition: Introduce the nucleophile (e.g., anhydrous NH₃ for 2-amino-1,1,2-trifluoroethanol synthesis) into the reactor[2].

• Thermal Mitigation: Slowly meter the trifluorooxirane gas into the reactor while maintaining active cooling (e.g., a dry ice/acetone bath) to absorb the exothermic heat of the nucleophilic attack.

• Monitoring: Monitor internal pressure continuously. Do not allow the system to exceed the rated pressure of the glassware or reactor.

Step 4: Quenching and Disposal

• Alkaline Scrubbing: Once the reaction is complete, purge the system with inert gas to drive any unreacted trifluorooxirane into a dedicated alkaline scrubber system (e.g., 10-20% NaOH solution). The base facilitates the safe, nucleophilic hydrolysis of the epoxide into non-volatile salts[1][2].

• Venting: Never vent unreacted gas directly into the atmosphere or standard exhaust.

Figure 2: Standard operational workflow and thermal emergency mitigation for trifluorooxirane.

Emergency Response Plan

• Inhalation: Immediately evacuate to fresh air. If breathing is compromised, administer artificial respiration and seek emergency medical attention. The latent period for severe chemical lung injury can mimic phosgene exposure ()[3][5].

• Dermal Contact (Frostbite): Do NOT rub the affected area. Thaw frosted parts gently with lukewarm water, remove contaminated clothing, and seek immediate medical evaluation[3][4].

• Thermal Runaway: If the cylinder or reaction vessel temperature exceeds 45°C, evacuate the laboratory immediately. Fight any resulting fires remotely due to the extreme risk of explosion and the release of highly toxic fluorinated gases[3].

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9883, Hexafluoropropylene oxide". PubChem.[Link]

• National Institutes of Health. "Clinical course of acute chemical lung injury caused by 3-chloropentafluoropene". PMC.[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Trifluorooxirane (2925-24-8) for sale [vulcanchem.com]
• 3. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 4. Hexafluoropropylene oxide | C3F6O | CID 9883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]